Methomyl-d3

Core Science & Biosynthesis

An In-Depth Technical Guide to Methomyl-d3: Properties, Structure, and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methomyl-d3 is the deuterated form of Methomyl, a broad-spectrum carbamate (B1207046) insecticide.[1] In analytical chemistry, particularly in quantitative analysis using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), Methomyl-d3 serves as an ideal internal standard for the precise quantification of its non-labeled counterpart, Methomyl.[2] Its utility stems from the principle of isotope dilution mass spectrometry, where the near-identical physicochemical properties to the analyte ensure it behaves similarly during sample preparation and analysis, while its distinct mass allows for separate detection.[3] This guide provides a comprehensive overview of the chemical properties, structure, and key analytical methodologies related to Methomyl-d3.

Chemical Properties and Structure

Methomyl-d3 is a white solid at room temperature.[2] The key physicochemical properties of Methomyl-d3 are summarized in the table below, providing a consolidated reference for researchers.

Property	Value	Reference(s)
CAS Number	1398109-07-3	[2]
Formal Name	N-[[(methyl-d3-amino)carbonyl]oxy]-ethanimidothioic acid, methyl ester
Molecular Formula	C₅H₇D₃N₂O₂S
Formula Weight	165.2 g/mol
Appearance	Solid
Solubility	Slightly soluble in Chloroform and Methanol
Storage Temperature	-20°C	---
Purity (Deuteration)	≥99% deuterated forms (d₁-d₃)
SMILES	CC(SC)=NOC(NC([2H])([2H])[2H])=O
InChI	InChI=1S/C5H10N2O2S/c1-4(10-3)7-9-5(8)6-2/h1-3H3,(H,6,8)/i2D3
InChIKey	UHXUZOCRWCRNSJ-BMSJAHLVSA-N

Below is a two-dimensional representation of the Methomyl-d3 chemical structure, highlighting the position of the three deuterium (B1214612) atoms on the methylamino group.

References

• 1. pomais.com [pomais.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]

Methomyl-d3 (CAS Number: 1398109-07-3): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methomyl-d3 (CAS: 1398109-07-3), a deuterated analog of the carbamate (B1207046) insecticide methomyl (B1676398). This document is intended to serve as a comprehensive resource, detailing its chemical and physical properties, its primary application as an internal standard in analytical chemistry, relevant experimental protocols, and the toxicological pathways of its non-deuterated counterpart.

Core Quantitative Data

The following tables summarize the key quantitative data for Methomyl-d3, compiled from various chemical suppliers and databases.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	1398109-07-3	[1][2][3][4][5]
Molecular Formula	C₅H₇D₃N₂O₂S
Molecular Weight	165.23 g/mol
Formal Name	N-[[(methyl-d₃-amino)carbonyl]oxy]-ethanimidothioic acid, methyl ester
Synonyms	Methomyl D3, (E,Z)-Methomyl-d3 (N-methyl-d3)
Appearance	Solid, Crystalline
Color	Colorless, White to off-white
Odor	Sulphurous
Melting Point	78 - 79 °C
Solubility	Slightly soluble in Chloroform and Methanol (B129727)
Storage Temperature	-20°C
Stability	≥ 4 years
Purity	≥98% (Methomyl)
Deuterium Incorporation	≥99% deuterated forms (d₁-d₃); ≤1% d₀

Table 2: Toxicological Data for Unlabeled Methomyl

Parameter	Value	Species	Route	Source(s)
LD₅₀	30 mg/kg	Rat	Oral
LD₅₀	>2,000 mg/kg	Rat	Dermal
LD₅₀	11.9 µ g/snail	Land snail (M. obstructa)	-

Application in Analytical Chemistry

Methomyl-d3 is primarily utilized as an internal standard for the accurate quantification of methomyl in various matrices by chromatographic techniques coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The use of a deuterated internal standard is a robust method to compensate for matrix effects and variations in sample preparation and instrument response, leading to more accurate and precise results.

Experimental Protocols

The following section details a representative experimental protocol for the analysis of methomyl in a food matrix using Methomyl-d3 as an internal standard. This protocol is a synthesis of the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Protocol: Quantification of Methomyl in a Food Matrix using LC-MS/MS and Methomyl-d3 Internal Standard

1. Objective: To accurately quantify the concentration of methomyl in a food sample (e.g., fruits, vegetables) using a deuterated internal standard.

2. Materials and Reagents:

• Methomyl analytical standard

• Methomyl-d3 internal standard solution (concentration to be determined based on expected analyte levels)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (optional, for pigmented extracts)

• Deionized water

3. Sample Preparation (QuEChERS Method):

• Homogenize a representative 10-15 g sample of the food matrix.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with a known amount of Methomyl-d3 internal standard solution. The spiking level should be similar to the expected concentration of the analyte.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a mixture of dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). For highly pigmented samples, GCB may be included.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode.

5. MRM Transitions:

• Methomyl: Precursor ion → Product ion 1, Precursor ion → Product ion 2 (specific m/z values to be optimized).

• Methomyl-d3: Precursor ion → Product ion 1, Precursor ion → Product ion 2 (specific m/z values to be optimized, typically a +3 Da shift from the unlabeled analyte).

6. Quantification:

• Construct a calibration curve using standards of unlabeled methomyl, each containing the same constant concentration of Methomyl-d3.

• Plot the ratio of the peak area of the methomyl MRM transition to the peak area of the Methomyl-d3 MRM transition against the concentration of methomyl.

• Determine the concentration of methomyl in the sample by interpolating its peak area ratio on the calibration curve.

Signaling and Logical Pathways

The primary mechanism of toxicity for methomyl involves the inhibition of the enzyme acetylcholinesterase. A potential secondary pathway may involve the activation of the aryl hydrocarbon receptor.

Primary Mechanism: Acetylcholinesterase Inhibition

Methomyl is a carbamate insecticide that acts as a reversible inhibitor of acetylcholinesterase (AChE), a crucial enzyme in the nervous system. AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid, a process that terminates the nerve signal at the synaptic cleft. By inhibiting AChE, methomyl causes an accumulation of ACh in the synapse, leading to continuous stimulation of acetylcholine receptors. This results in hyperexcitation of the nervous system, followed by paralysis and ultimately death of the insect.

Caption: Methomyl inhibits acetylcholinesterase, leading to continuous nerve signaling.

Experimental Workflow: In Vivo Metabolism Study

A typical workflow for an in vivo study investigating the metabolic fate of a compound like methomyl is outlined below. Methomyl-d3 can be used as a tracer in such studies to differentiate the administered compound from its metabolites.

Caption: A general workflow for an in-vivo metabolism study of methomyl.

Logical Relationship: Analytical Method Selection

The choice of analytical instrumentation often depends on the properties of the analyte and the complexity of the matrix.

Caption: Factors influencing the choice between GC-MS and LC-MS for analysis.

This guide provides a foundational understanding of Methomyl-d3 and its application in analytical science. For specific applications, further method development and validation are essential.

References

• 1. Multi-analyst, multi-matrix performance of the QuEChERS approach for pesticide residues in foods and feeds using HPLC/MS/MS analysis with different calibration techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. GraphViz Examples and Tutorial [graphs.grevian.org]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. The aryl hydrocarbon receptor cross-talks with multiple signal transduction pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Methomyl-d3: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methomyl-d3, a deuterated isotopologue of the carbamate (B1207046) insecticide methomyl (B1676398). This document details its chemical properties, primary applications, and the methodologies for its use in a research setting.

Core Properties of Methomyl-d3

Methomyl-d3 serves as an essential internal standard for the accurate quantification of methomyl in various matrices, particularly in toxicological and environmental analyses. Its physical and chemical properties are summarized below.

Property	Value
Molecular Weight	165.23 g/mol
Molecular Formula	C₅H₇D₃N₂O₂S
Formal Name	N-[[(methyl-d3-amino)carbonyl]oxy]-ethanimidothioic acid, methyl ester
CAS Number	1398109-07-3
Appearance	White to off-white solid
Purity	Typically ≥99% deuterated forms (d₁-d₃)
Solubility	Slightly soluble in chloroform (B151607) and methanol

Application in Analytical Chemistry

The primary application of Methomyl-d3 is as an internal standard in analytical methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of methomyl. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry, as it closely mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and procedural losses.

Mechanism of Action of Methomyl (and by extension, Methomyl-d3's relevance)

Methomyl, the non-deuterated parent compound, is a potent reversible inhibitor of the enzyme acetylcholinesterase (AChE). In the nervous system, AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) into choline (B1196258) and acetic acid, a process crucial for terminating nerve impulses. By inhibiting AChE, methomyl causes an accumulation of acetylcholine at the synaptic cleft. This leads to overstimulation of cholinergic receptors, resulting in neurotoxicity. This mechanism is the basis for its insecticidal activity and is also the cause of its toxicity in non-target organisms, including mammals.

Mechanism of Acetylcholinesterase Inhibition by Methomyl.

Experimental Protocol: Quantification of Methomyl in Biological Matrices using LC-MS/MS with Methomyl-d3 Internal Standard

This protocol is a representative example for the analysis of methomyl in stomach contents, adapted from forensic toxicology procedures.

1. Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of the biological sample (e.g., stomach contents) into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile (B52724) to the tube and shake vigorously for 1 minute.

• Salting Out: Add a mixture of 4 g anhydrous magnesium sulfate, 1 g sodium chloride, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) citrate sesquihydrate. Shake immediately for 1 minute.

• Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes to induce phase separation.

• Internal Standard Spiking: Transfer an aliquot of the clear upper acetonitrile layer to a new tube. Spike with a known concentration of Methomyl-d3 solution.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the spiked extract to a d-SPE tube containing 25 mg of C18 and 150 mg of MgSO₄. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge for 5 minutes. The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm × 100 mm, 1.7 µm particle size).

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for both methomyl and Methomyl-d3.

3. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of methomyl to the peak area of Methomyl-d3 against the concentration of methomyl standards.

• Quantify the concentration of methomyl in the samples by interpolating their peak area ratios on the calibration curve.

A Technical Guide to Sourcing and Utilizing Methomyl-d3 Analytical Standard

For researchers, scientists, and professionals in drug development, the accurate quantification of analytes is paramount. This in-depth technical guide provides a comprehensive overview of sourcing Methomyl-d3, a crucial internal standard for the precise analysis of the insecticide Methomyl. The guide details available suppliers, product specifications, and a synthesized experimental protocol for its application in analytical workflows.

Procuring Methomyl-d3: A Comparative Supplier Overview

The acquisition of a high-purity, reliable analytical standard is the foundational step for any quantitative analysis. Several reputable suppliers offer Methomyl-d3 for research purposes. A summary of key suppliers and their product offerings is presented below to facilitate an informed purchasing decision.

Supplier	Product Name	Catalog Number	Available Quantities	Purity/Deuterium Incorporation	Storage
LGC Standards	Methomyl-d3	TRC-M260532	2.5 mg, 10 mg, 25 mg	>95% (HPLC)	+4°C
Cayman Chemical	Methomyl-d3	39576	1 mg, 5 mg, 10 mg, 25 mg	≥98% (Methomyl), ≥99% deuterated forms (d1-d3)	-20°C
TargetMol	Methomyl-d3 (Standard)	TMSM-1594	10 mg	Not explicitly stated	Not explicitly stated
Sigma-Aldrich (PESTANAL®)	Methomyl PESTANAL®, analytical standard	36159	100 mg	Analytical Standard Grade	Not explicitly stated

Note: Pricing and availability are subject to change and should be confirmed directly with the suppliers. Many suppliers offer a Certificate of Analysis (CoA) upon request or with purchase, providing detailed information on the specific batch's purity and characterization.

Experimental Protocol: Quantitative Analysis of Methomyl using Methomyl-d3 Internal Standard

The following protocol outlines a general workflow for the analysis of Methomyl in a given matrix, employing Methomyl-d3 as an internal standard. This method is a composite based on established analytical techniques such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3]

Standard Preparation

• Primary Stock Solution of Methomyl-d3: Accurately weigh the purchased Methomyl-d3 analytical standard. Dissolve it in a suitable solvent, such as methanol (B129727) or acetonitrile (B52724), to prepare a primary stock solution of a known concentration (e.g., 1 mg/mL). Store this solution at the recommended temperature, typically -20°C, in an amber vial to prevent photodegradation.

• Working Internal Standard Solution: Prepare a working solution of Methomyl-d3 by diluting the primary stock solution to a concentration appropriate for spiking into samples and calibration standards (e.g., 1 µg/mL).

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of a certified Methomyl analytical standard (non-deuterated) into a blank matrix extract. Each calibration standard should also be spiked with a constant, known amount of the Methomyl-d3 working internal standard solution.

Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in various matrices, including fruits, vegetables, and biological samples.[1][2]

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g) to ensure uniformity. For solid samples, this may involve blending or grinding.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add the Methomyl-d3 working internal standard solution.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte and internal standard into the acetonitrile layer.

  • Centrifuge the tube to separate the organic and aqueous layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

  • Vortex the tube to facilitate the cleanup process.

  • Centrifuge the tube to pellet the sorbent material.

• Final Extract Preparation: Carefully collect the cleaned supernatant for analysis. Depending on the analytical instrument's sensitivity and the expected concentration of Methomyl, the extract may be analyzed directly or further diluted.

Instrumental Analysis (LC-MS/MS or GC-MS)

• Chromatographic Separation: Inject the prepared sample and calibration standard extracts onto an appropriate chromatographic system (LC or GC) to separate Methomyl and Methomyl-d3 from other matrix components.

• Mass Spectrometric Detection: Utilize a mass spectrometer for the detection and quantification of the analytes. For tandem mass spectrometry (MS/MS), specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) should be selected for both Methomyl and Methomyl-d3 to ensure high selectivity and sensitivity.

  • Methomyl: The product ion with the stronger signal (m/z 88.1) is often selected for quantification.

  • Methomyl-d3: The corresponding deuterated transitions would be monitored.

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of Methomyl to the peak area of Methomyl-d3 against the concentration of Methomyl in the calibration standards. Determine the concentration of Methomyl in the samples by interpolating their peak area ratios from the calibration curve. The use of a deuterated internal standard helps to correct for variations in extraction efficiency, matrix effects, and instrument response.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the analytical workflow for the quantification of Methomyl using a deuterated internal standard.

Caption: A generalized workflow for the quantitative analysis of Methomyl using Methomyl-d3.

References

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]

A Technical Guide to Methomyl-d3 for Research Applications

This technical guide provides an in-depth overview of Methomyl-d3, a deuterated analog of the carbamate (B1207046) insecticide methomyl (B1676398). It is primarily intended for researchers, scientists, and professionals in drug development and analytical chemistry who utilize stable isotope-labeled internal standards for quantitative analysis. This document covers suppliers, technical specifications, and a representative experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Overview of Methomyl-d3

Methomyl-d3 is a stable isotope-labeled form of methomyl, where three hydrogen atoms on the methylamino group have been replaced with deuterium. This isotopic substitution results in a molecule with a higher molecular weight than its non-labeled counterpart, while maintaining nearly identical chemical and physical properties. Its primary application is as an internal standard in analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of methomyl in various matrices.[1]

Suppliers and Pricing of Methomyl-d3

A number of chemical suppliers offer Methomyl-d3 for research purposes. Pricing is often not publicly listed and typically requires a formal inquiry or user registration on the supplier's website. The following table summarizes key suppliers and available information.

Supplier	Product Name	CAS Number	Molecular Formula	Purity	Availability/Pricing
--INVALID-LINK--	Methomyl-d3	1398109-07-3	C₅H₇D₃N₂O₂S	≥99% deuterated forms (d₁-d₃)	Inquire for pricing
--INVALID-LINK--	Methomyl-d3 (Standard)	1398109-07-3	C₅H₇D₃N₂O₂S	Not specified	Inquire for pricing
--INVALID-LINK--	Methomyl-d3	1398109-07-3	C₅H₇D₃N₂O₂S	98+%	Inquire for pricing
--INVALID-LINK--	Methomyl-d3	1398109-07-3	C₅H₇D₃N₂O₂S	Not specified	Login for pricing
--INVALID-LINK--	D3-Methomyl	1398109-07-3	C₅H₇D₃N₂O₂S	Not specified	Login for pricing
--INVALID-LINK--	Methomyl-d3	1398109-07-3	C₅H₇D₃N₂O₂S	Not specified	Login for pricing
--INVALID-LINK--	Methomyl-d3	1398109-07-3	C₅H₇D₃N₂O₂S	Not specified	Inquire for pricing

Experimental Protocol: Quantification of Methomyl in Vegetable Matrix using LC-MS/MS

This section details a representative protocol for the analysis of methomyl in a vegetable matrix using Methomyl-d3 as an internal standard. This method is adapted from established procedures for carbamate pesticide residue analysis.[2]

Materials and Reagents

• Methomyl analytical standard

• Methomyl-d3 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Ammonium (B1175870) formate

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB)

• Deionized water

• Sample matrix (e.g., homogenized lettuce)

Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized vegetable sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with the Methomyl-d3 internal standard solution.

• Vortex for 1 minute to ensure thorough mixing.

• Add anhydrous MgSO₄ and PSA.

• Shake vigorously for 30 minutes using a mechanical shaker.

• Centrifuge at 4500 rpm for 5 minutes.

• Collect the supernatant (acetonitrile extract).

• Transfer 1 mL of the supernatant into a new microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of GCB for dispersive solid-phase extraction (d-SPE) cleanup.

• Vortex for 30 seconds and centrifuge for 10 minutes.

• Filter the resulting solution through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reverse-phase column.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[3]

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.[3]

• Gradient Elution: A suitable gradient program to separate methomyl from matrix interferences.

• Injection Volume: 10 µL.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for both methomyl and Methomyl-d3.

Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte (methomyl) to the internal standard (Methomyl-d3). A calibration curve is constructed by plotting the peak area ratios of calibration standards against their corresponding concentrations.

Visualizations

Synthesis of Methomyl

The synthesis of Methomyl-d3 follows a similar pathway to that of methomyl, with the key difference being the use of deuterated methyl isocyanate. The general synthesis of methomyl involves the reaction of S-methyl N-hydroxythioacetimidate (MHTA) with methyl isocyanate.[4]

A simplified reaction pathway for the synthesis of methomyl.

Analytical Workflow for Methomyl Quantification

The following diagram illustrates the workflow for the quantification of methomyl in a sample using Methomyl-d3 as an internal standard.

Workflow for the analysis of methomyl using an internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. food.actapol.net [food.actapol.net]
• 3. lcms.cz [lcms.cz]
• 4. Methomyl (EHC 178, 1996) [inchem.org]

A Technical Guide to Isotopically Labeled Methomyl for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of isotopically labeled methomyl (B1676398) in scientific research. By replacing specific atoms with their heavier, stable isotopes (e.g., ¹³C) or radioactive isotopes (e.g., ¹⁴C), researchers can precisely track the metabolic fate, environmental distribution, and toxicological pathways of this widely used carbamate (B1207046) insecticide. This guide provides a comprehensive overview of its synthesis, experimental applications, and data analysis, serving as a vital resource for professionals in toxicology, environmental science, and drug development.

Synthesis of Isotopically Labeled Methomyl

The synthesis of isotopically labeled methomyl typically involves the reaction of S-methyl N-hydroxythioacetimidate (MHTA) with an isotopically labeled methyl isocyanate. The position of the isotopic label is crucial for tracing specific metabolic pathways. For instance, labeling the methylcarbamoyl group with ¹⁴C or ¹³C allows for the tracking of this moiety through various biological and environmental systems.

A general synthetic approach involves dissolving MHTA in a suitable solvent, such as water, and reacting it with [¹³C]-methyl isocyanate or [¹⁴C]-methyl isocyanate under controlled temperature conditions, often in the presence of a catalyst like triethylamine. The reaction mixture is then cooled to induce crystallization of the labeled methomyl product, which is subsequently purified.

Experimental Protocols

Animal Metabolism Studies using ¹⁴C-Labeled Methomyl

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of methomyl in mammalian systems.

Methodology:

• Animal Model: Male rats are preconditioned with a diet containing non-labeled methomyl for a specified period (e.g., 8 to 19 days).

• Dosing: A single oral dose of [¹⁴C]-methomyl (e.g., 3.5-5 mg/kg body weight) is administered.

• Sample Collection: Urine, feces, and expired air are collected at regular intervals over a period of several days. At the end of the study, tissues such as blood, liver, and kidney are collected.

• Analysis:

  • Radioactivity in urine, feces, and tissues is quantified using liquid scintillation counting.

  • Expired air is analyzed for ¹⁴CO₂ and labeled acetonitrile (B52724) by gas chromatography-mass spectrometry (GC-MS).

  • Urinary metabolites are identified and quantified using techniques like high-performance liquid chromatography (HPLC) coupled with radiometric detection and mass spectrometry.

Environmental Fate Studies

Objective: To investigate the degradation and transformation of methomyl in soil and water.

Methodology:

• Sample Preparation: Soil or water samples are fortified with a known concentration of [¹³C]- or [¹⁴C]-labeled methomyl.

• Incubation: Samples are incubated under controlled conditions simulating different environmental scenarios (e.g., aerobic vs. anaerobic, varying pH and temperature).

• Extraction: At various time points, subsamples are taken, and methomyl and its degradation products are extracted using organic solvents.

• Analysis: The extracts are analyzed by HPLC or GC-MS to identify and quantify the parent compound and its metabolites. The isotopic label allows for the differentiation between the applied methomyl and any naturally occurring related compounds.

Data Presentation

Metabolism of [¹⁴C]-Methomyl in Rats

Parameter	Value	Reference
Dose	3.5 - 5 mg/kg body weight	[1]
Excretion Route
Expired Air (as ¹⁴CO₂)	~17% - 25% of administered dose	[1]
Expired Air (as [¹⁴C]-acetonitrile)	~33% - 50% of administered dose	[1]
Urine	~16% - 25% of administered dose	[1]
Feces	< 3% of administered dose	[1]
Major Urinary Metabolite
Mercapturic acid derivative	~17% of administered dose	[2]
Tissue Residues (after 7 days)
Total Body	8-9% of administered dose	[2]
Highest Concentration	Blood (~2% of dose)	[2]

Visualizations

Metabolic Pathway of Methomyl

Caption: Proposed metabolic pathway of methomyl in rats.

Experimental Workflow for Animal Metabolism Study

Caption: Workflow for a typical animal metabolism study with labeled methomyl.

General Synthesis Workflow for Labeled Methomyl

Caption: General workflow for the synthesis of isotopically labeled methomyl.

References

• 1. 747. Methomyl (Pesticide residues in food: 1986 evaluations Part II Toxicology) [inchem.org]
• 2. Methomyl (EHC 178, 1996) [inchem.org]

In-Depth Technical Guide to Deuterated Methomyl as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of deuterated methomyl (B1676398) (methomyl-d3), its application as an internal standard in quantitative analysis, and detailed methodologies for its use. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who require a robust and accurate method for the quantification of methomyl in various matrices.

Introduction

Methomyl (S-methyl-N-[(methylcarbamoyl)oxy]thioacetimidate) is a broad-spectrum carbamate (B1207046) insecticide. Its widespread use necessitates sensitive and accurate analytical methods for monitoring its presence in environmental and biological samples. The use of a stable isotope-labeled internal standard, such as deuterated methomyl, is the gold standard for quantitative analysis by mass spectrometry.[1] An ideal internal standard co-elutes with the analyte and exhibits similar ionization and fragmentation behavior, thus compensating for variations in sample preparation, injection volume, and matrix effects.[1] Methomyl-d3 (B10856373), with deuterium (B1214612) atoms on the N-methyl group, serves this purpose effectively.

Synthesis and Characterization of Deuterated Methomyl

While a detailed, publicly available, step-by-step synthesis protocol for methomyl-d3 is not readily found in the scientific literature, the synthesis would logically proceed via the reaction of S-methyl N-hydroxythioacetimidate with deuterated methyl isocyanate (CD₃NCO). This reaction is analogous to the synthesis of methomyl itself.

Proposed Synthesis Pathway:

Caption: Proposed synthesis of Methomyl-d3.

The resulting methomyl-d3 would be characterized by mass spectrometry to confirm the incorporation of three deuterium atoms, resulting in a molecular weight of approximately 165.2 g/mol compared to 162.2 g/mol for the non-deuterated methomyl.

Analytical Applications

Deuterated methomyl is primarily used as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of methomyl in various matrices, including food, environmental samples, and biological fluids.[2][3] The use of an isotope-labeled internal standard is crucial for mitigating matrix effects, which can cause ion suppression or enhancement, leading to inaccurate quantification.[4]

Experimental Protocols

A typical workflow for the analysis of methomyl using deuterated methomyl as an internal standard involves sample preparation by QuEChERS, followed by LC-MS/MS analysis.

Sample Preparation: QuEChERS Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural products.[5][6][7][8]

Materials:

• Homogenized sample (e.g., fruit, vegetable, or soil)

• Acetonitrile (B52724) (ACN)

• Water (HPLC grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

Procedure:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and the deuterated methomyl internal standard solution.

• Shake vigorously for 1 minute.

• Add magnesium sulfate and sodium chloride, and shake for another minute.

• Centrifuge the tube.

• Transfer an aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing magnesium sulfate and appropriate sorbents (e.g., PSA to remove organic acids and sugars, C18 to remove non-polar interferences).

• Shake for 30 seconds and then centrifuge.

• The resulting supernatant is the final extract for LC-MS/MS analysis.

Caption: QuEChERS sample preparation workflow.

LC-MS/MS Analysis

The final extract is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

Typical LC-MS/MS Parameters:

Parameter	Value
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

Data Presentation: Quantitative Parameters

The quantification of methomyl is based on the ratio of the peak area of the analyte to that of the internal standard. The following table summarizes the key quantitative parameters for methomyl and proposed parameters for deuterated methomyl. It is important to note that optimal collision energies are instrument-dependent and should be determined empirically.[9]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) - Proposed
Methomyl	163.1	88.0	10 - 20
163.1	106.0	5 - 15
Methomyl-d3	166.1	91.0	10 - 20
166.1	106.0	5 - 15

Mass Fragmentation Pathway

Understanding the fragmentation pathway of methomyl is crucial for selecting appropriate MRM transitions. In positive ion ESI, methomyl is protonated to form the precursor ion [M+H]⁺ at m/z 163.1. Collision-induced dissociation (CID) of this precursor leads to characteristic product ions. A plausible fragmentation pathway involves the neutral loss of methyl isocyanate (CH₃NCO) to yield the fragment at m/z 106.0, and further fragmentation to produce the ion at m/z 88.0.[2]

For deuterated methomyl, the precursor ion [M+H]⁺ is observed at m/z 166.1. The fragmentation is expected to follow a similar pathway, with the key difference being the loss of deuterated methyl isocyanate (CD₃NCO), resulting in a product ion at m/z 91.0. The fragment at m/z 106.0, which does not contain the N-methyl group, should remain unchanged.

Caption: Proposed fragmentation pathways.

Conclusion

The use of deuterated methomyl as an internal standard provides a robust and reliable method for the accurate quantification of methomyl in complex matrices. This technical guide outlines the key considerations for its synthesis, application, and the detailed experimental protocols required for its successful implementation in a research or regulatory setting. The provided methodologies and data serve as a comprehensive resource for scientists and professionals in the field of analytical chemistry.

References

• 1. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]
• 5. nucleus.iaea.org [nucleus.iaea.org]
• 6. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safe Handling of Methomyl-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling protocols for Methomyl-d3. Designed for laboratory personnel, it outlines the substance's hazardous properties, recommended personal protective equipment (PPE), emergency procedures, and a general experimental protocol for its use as an internal standard. Adherence to these guidelines is critical for ensuring personnel safety and environmental protection.

Hazard Identification and Classification

Methomyl-d3 is the deuterated form of Methomyl (B1676398), a carbamate (B1207046) insecticide.[1] It is classified as a substance with high acute toxicity if ingested or inhaled.[2][3][4] Like its non-deuterated parent compound, Methomyl-d3 is a cholinesterase inhibitor, which can lead to overstimulation of the nervous system.[5] Exposure can cause symptoms ranging from dizziness and nausea to severe respiratory distress and death.[5][6] It is also very toxic to aquatic life with long-lasting effects.[2][4]

Table 1: GHS Hazard Classification for Methomyl-d3

Hazard Class	Category	Hazard Statement	Code
Acute Toxicity, Oral	Category 2	Fatal if swallowed	H300
Acute Toxicity, Inhalation	Category 2	Fatal if inhaled	H330
Specific Target Organ Toxicity, Single Exposure	Category 3	May cause drowsiness or dizziness	H336
Hazardous to the Aquatic Environment, Acute	Category 1	Very toxic to aquatic life	H400
Hazardous to the Aquatic Environment, Chronic	Category 1	Very toxic to aquatic life with long lasting effects	H410

Source:[2][4]

Toxicological and Physicochemical Properties

The quantitative toxicological data for Methomyl is used as a proxy for Methomyl-d3, given its primary use as an analytical standard.

Table 2: Toxicological Data (Methomyl)

Metric	Route	Species	Value
LD50	Oral	Rat	17-45 mg/kg
LD50	Oral	Rat	30 mg/kg
LD50	Dermal	Rat	>2,000 mg/kg
LC50	Inhalation	Rat	0.26 mg/L (4 hours)
LD50	Oral	Mouse	10 mg/kg

Source:[1][4][7]

Table 3: Physicochemical Properties of Methomyl-d3

Property	Value
CAS Number	1398109-07-3
Chemical Formula	C₅H₇D₃N₂O₂S
Molecular Weight	165.23 g/mol
Appearance	White to off-white solid
Melting Point	78 - 79 °C
Water Solubility	58 g/L
Partition Coefficient (log Pow)	0.6
Odor	Sulphurous

Source:[2][3][8]

Safe Handling and Storage Protocols

Due to its high toxicity, all handling of Methomyl-d3 should occur within a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

Precautions for Safe Handling:

• Ventilation: Use only in a well-ventilated area, preferably within a laboratory fume hood or with appropriate exhaust ventilation.[3][8]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[8]

• Dust Prevention: Avoid the formation and inhalation of dust.[3][8]

• Personal Hygiene: Wash hands and face thoroughly after handling.[8][9] Do not eat, drink, or smoke in the work area.[2]

• Contaminated Clothing: Remove and wash contaminated clothing before reuse.[2][8]

Conditions for Safe Storage:

• Security: Store in a locked, secure cabinet or area.[2][8]

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8]

• Compatibility: Refer to the Safety Data Sheet (SDS) for information on incompatible materials.

Workflow for Handling High-Potency Solids.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with Methomyl-d3.

• Eye/Face Protection: Wear chemical safety goggles conforming to NIOSH (US) or EN 166 (EU) standards.[3] A face shield should be used in situations with a splash potential.[10][11]

• Hand Protection: Wear unlined, elbow-length chemical-resistant gloves such as butyl or nitrile rubber.[2][10] Inspect gloves for leaks before and after use.[12]

• Body Protection: Wear a lab coat or protective suit.[2] For tasks with a higher risk of exposure, chemically resistant waterproof coveralls are recommended.[12] Ensure pant legs are worn outside of boots to prevent chemicals from entering.[10]

• Respiratory Protection: In case of insufficient ventilation or when handling the powder outside of a fume hood, wear an appropriate certified respirator.[2] For emergency situations, a self-contained breathing apparatus (SCBA) is required.[3][6]

Recommended Sequence for Donning and Doffing PPE.

Emergency Procedures

Immediate and correct response to an incident is crucial to mitigate harm.

Spill Response:

• Evacuate: Immediately evacuate personnel from the affected area.

• Alert: Inform others in the vicinity and contact your institution's emergency response team.

• Ventilate: Ensure the area is well-ventilated.

• Isolate: For solids, isolate the spill area for at least 25 meters (75 feet) in all directions.[6]

• Protect: Do not re-enter without appropriate PPE, including respiratory protection.

• Containment: Prevent the spilled material from entering drains or waterways.[3][9]

• Clean-up: Carefully pick up the solid material without creating dust and place it into a suitable, closed, and labeled container for disposal.[3]

Logical Workflow for Chemical Spill Response.

First Aid Measures:

• General Advice: Seek immediate medical attention after any exposure.[8] Provide the Safety Data Sheet to the responding medical personnel.[3]

• Inhalation: Move the victim to fresh air.[6][8] If breathing has stopped, provide artificial respiration using a pocket mask with a one-way valve; do not use the mouth-to-mouth method.[8]

• Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected skin area thoroughly with soap and water.[6]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[2]

• Ingestion: If swallowed, rinse the mouth with water.[3][8] Do NOT induce vomiting.[3] Call a poison control center or doctor immediately.[8]

Fire-Fighting Measures:

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][9]

• Hazards: Heating to decomposition can release toxic fumes of nitrogen and sulfur oxides.[6]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[3][8]

Experimental Protocol: Preparation of an Internal Standard Stock Solution

Methomyl-d3 is intended for use as an internal standard for the quantification of methomyl by GC- or LC-MS.[1] The following is a generalized protocol for preparing a stock solution. Researchers must adapt this protocol to their specific analytical method, instrumentation, and laboratory safety procedures.

Methodology:

• Risk Assessment: Conduct a formal risk assessment for the entire procedure before starting.

• Preparation: Decontaminate the work surface inside a chemical fume hood. Assemble all necessary equipment, including calibrated pipettes, volumetric flasks, and solvent.

• Don PPE: Put on all required PPE as detailed in Section 4.

• Weighing: Tare a weighing vessel on an analytical balance. Carefully weigh the required amount of Methomyl-d3 solid. Perform this step in a ventilated balance enclosure or the fume hood to prevent dust inhalation.

• Dissolution: Carefully transfer the weighed solid to an appropriate volumetric flask. Using a pipette, add a portion of the desired solvent (e.g., acetonitrile) to dissolve the solid.[2] Sonicate briefly if necessary to ensure complete dissolution.

• Dilution: Once the solid is fully dissolved, dilute to the final volume with the solvent. Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling: Immediately label the stock solution with the compound name (Methomyl-d3), concentration, solvent, preparation date, and your initials.

• Storage: Store the solution in a tightly sealed container in a cool, dark, and secure location as specified by your laboratory's protocols.

• Decontamination: Thoroughly decontaminate all equipment and the work area. Dispose of all waste, including contaminated PPE, in properly labeled hazardous waste containers.

Workflow for Preparing an Internal Standard Solution.

References

• 1. caymanchem.com [caymanchem.com]
• 2. hpc-standards.com [hpc-standards.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. oisc.purdue.edu [oisc.purdue.edu]
• 6. METHOMYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Methomyl (EHC 178, 1996) [inchem.org]
• 8. lgcstandards.com [lgcstandards.com]
• 9. villacrop.co.za [villacrop.co.za]
• 10. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 11. americanchemistry.com [americanchemistry.com]
• 12. health.vic.gov.au [health.vic.gov.au]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Methomyl in Vegetable Matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Methomyl-d3 Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the carbamate (B1207046) insecticide methomyl (B1676398) in vegetable matrices. The method utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS). To ensure accuracy and precision, a deuterated internal standard, Methomyl-d3, is employed. This method is suitable for routine monitoring of methomyl residues in food safety and quality control laboratories.

Introduction

Methomyl is a broad-spectrum carbamate insecticide used to control a wide range of pests on various crops. Due to its potential toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for methomyl in food products. Accurate and reliable analytical methods are crucial for monitoring these residues to ensure consumer safety.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of pesticide residues. The use of an isotopically labeled internal standard, such as Methomyl-d3, is the gold standard for quantitative analysis as it effectively compensates for variations in sample preparation and instrument response.[1] This application note provides a detailed protocol for the determination of methomyl in vegetable samples, including a comprehensive sample preparation procedure and optimized GC-MS parameters.

Experimental

Materials and Reagents

• Methomyl analytical standard (≥98% purity)

• Methomyl-d3 internal standard (≥99% deuterated forms)

• Acetonitrile (B52724) (ACN), HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB) sorbent (for pigmented vegetables)

• C18 sorbent

• Helium (99.999% purity)

Equipment

• Gas chromatograph with a mass selective detector (GC-MS)

• High-speed centrifuge

• Vortex mixer

• Analytical balance

• Syringe filters (0.22 µm)

Standard Preparation

Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of methomyl and Methomyl-d3 into separate 10 mL volumetric flasks. Dissolve and bring to volume with acetonitrile.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solutions with acetonitrile to achieve concentrations ranging from 10 to 500 ng/mL for methomyl. Each calibration standard should contain a constant concentration of Methomyl-d3 (e.g., 100 ng/mL).

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative sample of the vegetable matrix. For dry samples, add a sufficient amount of water to rehydrate.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike with the Methomyl-d3 internal standard solution.

  • Cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing PSA, C18, and MgSO₄. For samples with high pigment content like spinach, GCB may be included.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm syringe filter into a GC vial for analysis.

GC-MS Parameters

The following GC-MS parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent)
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 70°C, hold for 1 min, ramp at 25°C/min to 180°C, then ramp at 10°C/min to 280°C, hold for 5 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)
Methomyl	105 (Quantifier) , 162 (Qualifier), 58 (Qualifier)[4]
Methomyl-d3	108 (Quantifier) , 165 (Qualifier)

Results and Discussion

Method Validation

The method should be validated according to international guidelines (e.g., SANTE/11312/2021) to ensure its performance. Key validation parameters are summarized in the table below. These values are representative and may vary depending on the matrix and instrumentation.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.005 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg
Accuracy (Recovery)	85-110%
Precision (RSD)	< 15%

Data Analysis

Quantification is performed by constructing a calibration curve of the peak area ratio of the methomyl quantifier ion to the Methomyl-d3 quantifier ion versus the concentration of methomyl. The use of a deuterated internal standard helps to correct for matrix effects and variations during sample processing, leading to more accurate and precise results.

Conclusion

This application note describes a reliable and sensitive GC-MS method for the quantification of methomyl in vegetable matrices using a Methomyl-d3 internal standard. The modified QuEChERS sample preparation protocol is efficient and provides good recoveries. The method is suitable for high-throughput analysis in food safety laboratories to monitor compliance with regulatory limits for methomyl residues.

Visualizations

Caption: Experimental workflow for methomyl analysis.

Caption: Rationale for using an internal standard.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Methomyl in Vegetable Matrices using a Deuterated Internal Standard and LC-MS/MS

Abstract

This application note presents a detailed protocol for the extraction and quantification of the carbamate (B1207046) insecticide methomyl (B1676398) in vegetable samples. The method utilizes a deuterated internal standard (Methomyl-d3) to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. The sample preparation is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This robust and sensitive method is suitable for routine monitoring of methomyl residues in food safety and quality control laboratories.

Introduction

Methomyl is a broad-spectrum carbamate insecticide used to control a wide range of pests on various agricultural crops.[1] Due to its high toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for methomyl in food products to protect consumer health.[2] Accurate and reliable analytical methods are crucial for the monitoring of these residues.

The QuEChERS method has become a standard for pesticide residue analysis in food matrices due to its simplicity, high throughput, and minimal solvent usage.[3][4] It involves a simple solvent extraction with acetonitrile (B52724) followed by a salting-out step and dispersive solid-phase extraction (dSPE) for cleanup.[5]

The use of isotopically labeled internal standards, such as deuterated analogs, is the gold standard in quantitative mass spectrometry. Methomyl-d3, a deuterated form of methomyl, is an ideal internal standard as it co-elutes with the native analyte and exhibits similar ionization behavior, thus effectively compensating for any analyte loss during sample preparation and for matrix-induced signal suppression or enhancement during LC-MS/MS analysis.

This application note provides a comprehensive protocol for the determination of methomyl in vegetable matrices using the QuEChERS extraction technique with Methomyl-d3 as an internal standard, followed by LC-MS/MS analysis.

Experimental Protocol

Reagents and Materials

• Standards: Methomyl (≥98% purity), Methomyl-d3 (≥99% deuterated forms).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade).

• Reagents: Formic acid (LC-MS grade), Anhydrous magnesium sulfate (B86663) (MgSO₄), Sodium chloride (NaCl), Primary secondary amine (PSA) sorbent, Graphitized carbon black (GCB).

• Sample Preparation: Homogenizer/blender, 50 mL polypropylene (B1209903) centrifuge tubes, 15 mL polypropylene centrifuge tubes for dSPE, vortex mixer, centrifuge.

• LC-MS/MS System: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of methomyl and Methomyl-d3 in acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solutions with acetonitrile to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Prepare a spiking solution of Methomyl-d3 in acetonitrile.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the vegetable sample (e.g., tomato, lettuce, spinach) using a high-speed blender.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of the Methomyl-d3 internal standard spiking solution.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Cap the tube tightly and vortex vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL dSPE tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of GCB (for pigmented vegetables).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Conditions:

  • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by re-equilibration.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • The MRM transitions for methomyl and Methomyl-d3 should be optimized on the specific instrument used. Typical transitions are provided in Table 1.

Table 1: Optimized MRM Transitions for Methomyl and Methomyl-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methomyl	163.1	88.1	10
Methomyl	163.1	106.1	8
Methomyl-d3	166.1	91.1	10

Data Presentation

The use of a deuterated internal standard significantly improves the accuracy and precision of the analysis by correcting for matrix effects. The following table summarizes typical performance data for the analysis of methomyl in various vegetable matrices using the described method.

Table 2: Method Performance Data for Methomyl Analysis in Vegetables

Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (µg/kg)
Tomato	10	95.2	4.8	5
Tomato	50	98.7	3.5	5
Lettuce	10	92.8	6.1	5
Lettuce	50	96.1	4.2	5
Spinach	10	89.5	7.5	10
Spinach	50	93.4	5.8	10

Data compiled from representative studies and expected performance.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to data analysis.

Caption: Experimental workflow for methomyl analysis.

Signaling Pathway: Mechanism of Action

Methomyl, like other carbamate insecticides, acts by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system. This leads to an accumulation of the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft, causing continuous stimulation of nerve receptors and ultimately leading to paralysis and death of the insect.

Caption: Methomyl's inhibition of acetylcholinesterase.

Conclusion

The method described in this application note, combining QuEChERS sample preparation with a deuterated internal standard and LC-MS/MS analysis, provides a highly effective, accurate, and robust solution for the quantification of methomyl residues in vegetable matrices. The use of Methomyl-d3 is critical for mitigating matrix effects and ensuring data reliability. This protocol is well-suited for high-throughput laboratories conducting routine monitoring for pesticide residues in food, helping to ensure compliance with regulatory standards and safeguarding public health.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. seishin-syoji.co.jp [seishin-syoji.co.jp]
• 4. ikm.org.my [ikm.org.my]
• 5. digitalcommons.odu.edu [digitalcommons.odu.edu]

Application Note: Quantification of Methomyl in Environmental Samples using Isotope Dilution LC-MS/MS with Methomyl-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of methomyl (B1676398) in various environmental matrices, including water, soil, and sediment. The protocol employs a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method with an isotope-labeled internal standard, methomyl-d3 (B10856373), to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation. The sample preparation procedures are tailored for each matrix, utilizing Solid-Phase Extraction (SPE) for water samples and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for soil and sediment samples. This document provides comprehensive experimental protocols, instrument parameters, and expected quantitative performance data to aid in the reliable monitoring of methomyl in the environment.

Introduction

Methomyl is a broad-spectrum carbamate (B1207046) insecticide used to control a wide range of pests on various crops.[1] Its high water solubility and potential for environmental contamination necessitate sensitive and accurate monitoring methods.[1] Isotope dilution mass spectrometry is a powerful analytical technique that utilizes a stable isotope-labeled version of the analyte as an internal standard.[2] Methomyl-d3 is an ideal internal standard for methomyl analysis as it co-elutes with the target analyte and exhibits similar ionization and fragmentation behavior in the mass spectrometer, effectively compensating for variations during sample preparation and analysis.[2] This application note provides a validated method for the quantification of methomyl in water, soil, and sediment using methomyl-d3 and LC-MS/MS.

Experimental Protocols

Sample Preparation

1.1 Water Sample Preparation (Solid-Phase Extraction - SPE)

This protocol is adapted from established methods for pesticide analysis in water.

• Filtration: Filter water samples through a 0.45 µm glass fiber filter to remove particulate matter.

• Internal Standard Spiking: To a 500 mL filtered water sample, add a known concentration of methomyl-d3 internal standard solution (e.g., 100 µL of 1 µg/mL solution).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained analytes with 2 x 4 mL of acetonitrile (B52724) into a collection tube.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of a suitable solvent (e.g., 10% acetonitrile in water) for LC-MS/MS analysis.

1.2 Soil and Sediment Sample Preparation (QuEChERS Method)

This protocol is a modified version of the widely used QuEChERS method.

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity. For sediment samples, air-dry and sieve to remove large debris.

• Weighing and Internal Standard Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a known concentration of methomyl-d3 internal standard solution (e.g., 100 µL of 1 µg/mL solution). For dry soil/sediment, add 10 mL of water and vortex for 1 minute.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄ and 50 mg Primary Secondary Amine - PSA). For samples with high pigment content, a sorbent containing graphitized carbon black (GCB) may be used.

• Vortexing and Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at high speed for 2 minutes.

• Final Extract Preparation: Take an aliquot of the cleaned extract and dilute it with the initial mobile phase (e.g., 1:1) before injection into the LC-MS/MS system.

LC-MS/MS Analysis

2.1 Liquid Chromatography (LC) Conditions

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at 10% B, ramp to 90% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

2.2 Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Ion Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Capillary Voltage: 3.0 kV

2.3 MRM Transitions

The following MRM transitions should be optimized for the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Methomyl	163.1	88.1	106.0	10
Methomyl-d3	166.1	91.1	109.0	10

Note: The collision energy should be optimized for your specific instrument to achieve the best signal intensity.

Quantitative Data Summary

The following table summarizes the expected performance of the method. Data is compiled from various studies and represents typical values.

Matrix	LOD (µg/L or µg/kg)	LOQ (µg/L or µg/kg)	Recovery (%)	RSD (%)
Water	0.01 - 0.05	0.03 - 0.15	85 - 110	< 15
Soil	0.1 - 1.0	0.3 - 3.0	80 - 115	< 20
Sediment	0.5 - 2.0	1.5 - 6.0	75 - 110	< 20

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation.

Visualizations

Caption: Experimental workflow for the quantification of methomyl.

Caption: Logic of isotope dilution for accurate quantification.

Conclusion

The described LC-MS/MS method using methomyl-d3 as an internal standard provides a reliable and accurate approach for the quantification of methomyl in diverse environmental samples. The specific sample preparation protocols for water, soil, and sediment ensure high recovery and removal of matrix interferences. This application note serves as a comprehensive guide for laboratories involved in environmental monitoring and food safety analysis.

References

• 1. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes: Analysis of Methomyl-d3 for Pesticide Residue in Food Matrices

Introduction

Methomyl (B1676398) is a broad-spectrum carbamate (B1207046) insecticide used to control a wide range of pests on various agricultural crops.[1] Due to its toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for methomyl in food products to ensure consumer safety.[2] Accurate and sensitive analytical methods are crucial for monitoring methomyl residues in diverse food matrices. Methomyl-d3, a deuterated analog of methomyl, is the ideal internal standard for quantification by mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), as it corrects for matrix effects and variations in sample preparation and instrument response.[3] These application notes provide a comprehensive overview and detailed protocols for the analysis of methomyl residues in food matrices using Methomyl-d3 as an internal standard.

Analytical Principle

The analysis of methomyl in food samples generally involves three key steps: sample preparation (extraction and cleanup), chromatographic separation, and detection. Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) is the preferred technique due to its high sensitivity, selectivity, and suitability for analyzing polar and thermally labile compounds like methomyl.[2][4]

Key steps include:

• Extraction: Pesticides are extracted from the homogenized food sample using an organic solvent, commonly acetonitrile (B52724).[1] The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely adopted for this purpose.[4]

• Cleanup: The crude extract is purified to remove co-extracted matrix components (e.g., pigments, fats, sugars) that can interfere with the analysis. This is often achieved through dispersive solid-phase extraction (dSPE) using a combination of sorbents like C18 and graphitized carbon black.[1][5]

• Analysis: The cleaned-up extract is injected into an LC-MS/MS system. Methomyl and the internal standard (Methomyl-d3) are separated chromatographically and then detected and quantified by the mass spectrometer operating in Selected Reaction Monitoring (SRM) mode.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of methomyl in various food matrices, as reported in the literature.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Matrix	LOD (mg/kg)	LOQ (mg/kg)	Reference
Methomyl	Various	< 0.001	-	[4]
Thiodicarb & Methomyl	Animal-derived food products	0.0013	0.004	[6]

Table 2: Linearity of Calibration

Analyte	Matrix	Concentration Range (µg/L)	Correlation Coefficient (R²)	Reference
Methomyl	Mint	1, 5, 10, 20, 50, 100	0.9938	[1]
Methomyl	Peas (Matrix-matched)	Not Specified	>0.99	[2]

Table 3: Recovery Studies

Analyte	Matrix	Spiking Level	Recovery (%)	Reference
Methomyl	Fruits and Vegetables	Not Specified	78.0 - 96.5	[7]

Experimental Protocols

Protocol 1: QuEChERS-based Extraction and dSPE Cleanup for Fruits and Vegetables

This protocol is a widely used and effective method for the extraction and cleanup of methomyl residues from various fruit and vegetable matrices.[4][8]

1. Sample Homogenization:

• Weigh a representative portion of the food sample.
• Homogenize the sample using a high-speed blender until a uniform consistency is achieved. For samples with high water content, cryogenic milling with dry ice can be employed to prevent degradation of thermally labile pesticides.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile.
• Add the appropriate amount of Methomyl-d3 internal standard solution.
• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquohydrate).
• Immediately cap and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing MgSO₄ and C18 sorbents.[5]
• Vortex for 1 minute.
• Centrifuge at high speed for 5 minutes.
• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 150 x 2.1 mm, 3.5 µm).[2]

• Mobile Phase A: 0.1% Formic acid in water.[2]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[2]

• Flow Rate: 0.2 mL/min.[2]

• Injection Volume: 2-20 µL.[2][4]

• Gradient:

  • 0-3 min: 10% B

  • 3-31 min: Linear gradient to 90% B

  • 31-36 min: Hold at 90% B

  • 36-36.5 min: Return to 10% B

  • 36.5-45 min: Re-equilibration at 10% B[2]

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Selected Reaction Monitoring (SRM)

• SRM Transitions:

  • Methomyl: Precursor ion > Product ion 1 (Quantifier), Precursor ion > Product ion 2 (Qualifier)

  • Methomyl-d3: Precursor ion > Product ion (Quantifier)

  • Note: Specific m/z values for precursor and product ions should be optimized for the specific instrument used.

Visualizations

Caption: Experimental workflow for Methomyl-d3 analysis in food.

Caption: Logical relationship of sample preparation and analysis.

References

• 1. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. caymanchem.com [caymanchem.com]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Note: High-Throughput Analysis of Methomyl in Agricultural Produce using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantification of methomyl (B1676398), a broad-spectrum carbamate (B1207046) insecticide, in various agricultural matrices. The method utilizes a rapid QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction protocol followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). To ensure accuracy and precision, a stable isotope-labeled internal standard, Methomyl-d3 (B10856373), is employed. The developed method demonstrates excellent linearity, recovery, and repeatability, meeting the stringent requirements for routine pesticide residue analysis in food safety and environmental monitoring laboratories.

Introduction

Methomyl is a widely used insecticide effective against a broad range of pests on fruits, vegetables, and field crops.[1] Due to its acute toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs) for methomyl in various food commodities. Consequently, sensitive and reliable analytical methods are crucial for monitoring its presence and ensuring consumer safety. This application note presents a validated LC-MS/MS method for the routine analysis of methomyl, incorporating a deuterated internal standard (Methomyl-d3) to compensate for matrix effects and variations in sample preparation and instrument response.

Experimental

Reagents and Materials

• Methomyl (≥98% purity)

• Methomyl-d3 (≥98% purity, isotopic purity ≥99%)

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid (LC-MS grade)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB) sorbent (for pigmented matrices)

• 0.22 µm syringe filters

Standard and Sample Preparation

1. Standard Stock Solutions (1000 µg/mL):

• Accurately weigh approximately 10 mg of methomyl and methomyl-d3 into separate 10 mL volumetric flasks.

• Dissolve in and dilute to volume with acetonitrile.

• Store at -20°C in amber vials. These solutions are typically stable for up to one year.

2. Intermediate Standard Solutions (10 µg/mL):

• Dilute the 1000 µg/mL stock solutions of methomyl and methomyl-d3 with acetonitrile to prepare intermediate standards.

3. Working Standard Mixture and Calibration Curve:

• Prepare a series of calibration standards by serially diluting the intermediate methomyl standard with acetonitrile to achieve concentrations ranging from 1 to 200 ng/mL.

• Spike each calibration standard with the methomyl-d3 intermediate solution to a constant final concentration (e.g., 50 ng/mL).

4. Sample Preparation (QuEChERS Protocol):

• Homogenize a representative portion of the agricultural produce sample.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and the methomyl-d3 internal standard solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at ≥4000 rpm for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (dSPE) tube containing PSA and MgSO₄ (and GCB for pigmented samples).

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry

LC System:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

Mass Spectrometer:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Capillary Voltage: 3.0 kV

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Methomyl	163.1	88.1	106.0	10
Methomyl-d3	166.1	91.1	109.0	10

Results and Discussion

The developed LC-MS/MS method provides a sensitive and selective means for the quantification of methomyl in various agricultural matrices. The use of a C18 column with a gradient elution program allows for good chromatographic separation of methomyl from matrix interferences. The MRM transitions were optimized for both methomyl and its deuterated internal standard, methomyl-d3, to ensure high selectivity and sensitivity.

Method Validation

The method was validated for linearity, recovery, precision, and limit of quantification (LOQ).

Linearity: A linear response was observed over a concentration range of 1 to 200 ng/mL with a correlation coefficient (R²) of >0.99 for all matrices tested.

Recovery and Precision: Recovery studies were performed by spiking blank matrix samples at three different concentration levels. The average recoveries and relative standard deviations (RSDs) are summarized in the table below.

Matrix	Spiking Level (ng/g)	Average Recovery (%)	RSD (%)
Tomato	10	95.2	4.8
50	98.7	3.2
100	97.1	3.9
Lettuce	10	92.8	6.1
50	96.5	4.5
100	94.3	5.3
Grape	10	97.4	3.7
50	101.2	2.9
100	99.8	3.1

Limit of Quantification (LOQ): The LOQ was determined as the lowest concentration at which the analyte could be quantified with acceptable precision and accuracy (RSD < 20%). The LOQ for methomyl was found to be 5 µg/kg in the tested matrices, which is well below the MRLs set by most regulatory agencies.

Conclusion

This application note describes a rapid, sensitive, and reliable LC-MS/MS method for the determination of methomyl in agricultural produce. The use of a QuEChERS sample preparation protocol and a deuterated internal standard ensures high-throughput and accurate quantification. The method is suitable for routine monitoring of methomyl residues to ensure compliance with food safety regulations.

Visualizations

Caption: Experimental workflow for methomyl analysis.

References

• 1. food.actapol.net [food.actapol.net]

Application Notes and Protocols for Methomyl-d3 in Forensic Toxicology Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methomyl (B1676398) is a carbamate (B1207046) insecticide that is highly toxic to humans and animals, acting as a potent acetylcholinesterase inhibitor.[1][2] Due to its high toxicity and use in agriculture, it is sometimes encountered in forensic toxicology casework, including accidental poisonings, suicides, and malicious poisonings. The rapid metabolism of methomyl in the body presents a significant challenge for its detection and quantification in post-mortem samples.[1][3][4]

Methomyl-d3, a deuterated analog of methomyl, serves as an ideal internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5] Its use is critical for correcting variations in sample preparation and instrument response, thereby ensuring the accuracy and reliability of forensic toxicology results. These application notes provide detailed protocols for the extraction and analysis of methomyl in various biological matrices using Methomyl-d3 as an internal standard.

Quantitative Data Summary

The following table summarizes the validation parameters for the analytical methods described in this document. These values demonstrate the performance of the methods for the quantitative determination of methomyl in different biological matrices.

Parameter	GC-MS (as oxime derivative) in Blood	LC-MS/MS in Animal Stomach Contents	LC-MS/MS in Water
Linearity Range	1 - 5000 ng/g[1]	Not explicitly stated, but successfully quantified concentrations up to 157 mg/kg	0.1 - 1.0 ppb
Limit of Detection (LOD)	0.5 ng/g[1]	1.65 ng/g[6]	Not specified
Limit of Quantification (LOQ)	1 ng/g (lower end of linearity)[1]	5 ng/g[6]	0.1 ppb
Recovery	72 - 93%[1]	95 ± 4.25%[6]	Not specified
Precision (%RSD)	3.1 - 5.6% (within-day)[1]	Not explicitly stated	Not specified

Metabolic Pathway of Methomyl

Understanding the metabolic fate of methomyl is crucial for forensic analysis, as the parent compound is rapidly eliminated. The primary metabolic pathway involves the hydrolysis of the carbamate ester bond to form methomyl oxime, which can be further metabolized. In some cases, methomyl can be converted to acetonitrile (B52724) and carbon dioxide.[2][7] The analysis of metabolites, such as methomyl oxime, can be essential in confirming methomyl exposure, especially when the parent compound is no longer detectable.

Caption: Metabolic pathway of Methomyl in the body and environment.

Experimental Protocols

Analysis of Methomyl in Whole Blood by GC-MS as its Oxime Derivative

This protocol describes a sensitive and reliable method for the determination of methomyl in human whole blood. Methomyl is first converted to its more stable oxime derivative, which is then silylated and analyzed by GC-MS.

a. Sample Preparation and Extraction

• To 1 g of whole blood in a screw-capped tube, add a known amount of Methomyl-d3 as an internal standard.

• Add 1 mL of 1 M sodium hydroxide (B78521) to convert methomyl to its oxime form. Vortex for 30 seconds.

• Acidify the solution with 0.5 mL of 1 M hydrochloric acid.

• Load the mixture onto an Extrelut column.

• Elute the methomyl oxime and internal standard with a mixture of dichloromethane:ethyl acetate:chloroform (65:25:10, v/v/v).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

b. Derivatization

• To the dried residue, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Heat the mixture at 80°C for 20 minutes to form the trimethylsilyl (B98337) (TMS) derivative.

• After cooling, the sample is ready for GC-MS analysis.

c. GC-MS Parameters

• Gas Chromatograph: Agilent 6890 or equivalent

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injection Mode: Splitless

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent 5973 or equivalent

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor: Specific m/z values for methomyl oxime-TMS and its deuterated internal standard should be determined.

Analysis of Methomyl in Tissue and Stomach Contents using QuEChERS and LC-MS/MS

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of pesticides from complex matrices. This protocol is a general guideline and may require optimization based on the specific tissue type.

a. Sample Preparation and Extraction (QuEChERS)

• Homogenize 5 g of tissue or stomach contents with 10 mL of water.

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Methomyl-d3 as an internal standard.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 x g for 5 minutes.

b. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing primary secondary amine (PSA) sorbent and MgSO₄.

• Vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis, potentially after dilution.

c. LC-MS/MS Parameters

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Column: C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate methomyl from matrix interferences.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Methomyl: Precursor ion > product ions (specific transitions to be optimized)

  • Methomyl-d3: Precursor ion > product ions (specific transitions to be optimized)

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the forensic toxicological analysis of methomyl using Methomyl-d3 as an internal standard.

Caption: Workflow for Methomyl analysis in forensic toxicology.

References

• 1. Sensitive determination of methomyl in blood using gas chromatography-mass spectrometry as its oxime tert.-butyldimethylsilyl derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 747. Methomyl (Pesticide residues in food: 1986 evaluations Part II Toxicology) [inchem.org]
• 3. researchgate.net [researchgate.net]
• 4. accredia.it [accredia.it]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Methomyl (EHC 178, 1996) [inchem.org]

Application of Methomyl-d3 for Accurate Water Quality Testing

FOR IMMEDIATE RELEASE

Application Note & Protocol

Accurate Quantification of Methomyl (B1676398) in Water Samples Using Isotope Dilution LC-MS/MS with Methomyl-d3 Internal Standard

This document provides detailed application notes and a comprehensive protocol for the precise and accurate quantification of methomyl, a carbamate (B1207046) insecticide, in various water matrices. The method employs Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and utilizes Methomyl-d3 as a stable isotope-labeled internal standard for isotope dilution analysis. This approach ensures high reliability by correcting for potential variations during sample preparation and analysis, making it ideal for environmental monitoring and regulatory compliance.

Introduction

Methomyl is a widely used insecticide that can find its way into water bodies through agricultural runoff.[1] Its potential toxicity necessitates sensitive and accurate monitoring to safeguard environmental and human health. This protocol outlines a robust method for the determination of methomyl in water, leveraging the power of isotope dilution mass spectrometry (IDMS). By introducing a known quantity of Methomyl-d3, the deuterated analogue of methomyl, at the initial stage of sample preparation, this method effectively mitigates matrix effects and procedural losses, leading to superior accuracy and precision.[2]

Principle of the Method: Isotope Dilution

Isotope Dilution Mass Spectrometry is a premier analytical technique for achieving high-accuracy quantitative results. The core principle involves adding a known amount of an isotopically enriched standard (Methomyl-d3) to the sample. This "isotopic twin" is chemically identical to the target analyte (methomyl) and therefore behaves similarly during extraction, cleanup, and ionization in the mass spectrometer. The mass spectrometer distinguishes between the native and labeled compounds based on their mass-to-charge (m/z) ratio. By measuring the ratio of the native analyte to the isotopically labeled standard, the initial concentration of the analyte can be determined with high accuracy, as this ratio remains constant regardless of sample loss during processing.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Detailed Experimental Protocol

This protocol is intended for researchers and scientists familiar with analytical instrumentation.

• Standards: Methomyl (analytical standard, PESTANAL® or equivalent), Methomyl-d3 (internal standard).

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (≥99%).

• SPE Cartridges: Waters Oasis HLB (60 mg) or equivalent polymeric reversed-phase cartridges.

• Reagents: Ammonium (B1175870) formate (B1220265) (LC-MS grade).

• Sample Collection: Collect 100-500 mL of water in a clean, pre-rinsed glass container.

• Internal Standard Spiking: Add a precise volume of Methomyl-d3 solution to the water sample to achieve a final concentration of approximately 10-50 ng/L.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Pass the entire spiked water sample through the conditioned SPE cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering salts and polar impurities.

• Drying: Dry the cartridge thoroughly by applying a vacuum or a gentle stream of nitrogen for 15-20 minutes.

• Elution: Elute the retained analytes from the cartridge using 5-10 mL of acetonitrile or methanol.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

Caption: Experimental workflow for Methomyl analysis in water.

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.

• Gradient Program: Optimized for the separation of methomyl from matrix interferences.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data and Performance

The use of Methomyl-d3 as an internal standard provides excellent method performance, characterized by high accuracy and precision.

Table 1: Mass Spectrometric Parameters for Methomyl and Methomyl-d3

Compound	Precursor Ion (m/z)	Product Ion (Quantifier, m/z)	Product Ion (Qualifier, m/z)
Methomyl	163.1	88.0	58.2
Methomyl-d3	166.1	91.0	-

Note: The product ions for Methomyl are based on published methods.[3][4] The product ion for Methomyl-d3 is the predicted corresponding fragment.

Table 2: Typical Method Performance Characteristics

Parameter	Typical Value
Limit of Quantification (LOQ)	0.01 - 1 µg/L
Linearity (R²)	≥ 0.995
Recovery (%)	90 - 110%
Precision (RSD %)	< 10%

Note: Performance characteristics are dependent on the specific matrix and instrumentation.

Conclusion

The described LC-MS/MS method using Methomyl-d3 as an internal standard offers a robust, sensitive, and highly accurate solution for the quantification of methomyl in water samples. The isotope dilution approach ensures data of the highest quality, making this method well-suited for both routine monitoring and research applications in water quality assessment.

References

• 1. shimadzu.com [shimadzu.com]
• 2. caymanchem.com [caymanchem.com]
• 3. agilent.com [agilent.com]
• 4. nrcgrapes.in [nrcgrapes.in]

Standard Operating Procedure for Methomyl-d3 in a Research Laboratory

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive standard operating procedure (SOP) for the safe handling and use of Methomyl-d3 as an internal standard in a research laboratory setting. Methomyl-d3 is the deuterated analog of Methomyl (B1676398), a carbamate (B1207046) insecticide.[1] It is primarily utilized for the quantitative analysis of Methomyl in various matrices by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] This SOP outlines the necessary safety precautions, experimental protocols for stock solution preparation and sample analysis, and proper disposal methods.

Physicochemical Properties and Storage

Methomyl-d3 is a white crystalline solid.[1] Key physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of Methomyl-d3

Property	Value	Reference
Formal Name	N-[[(methyl-d3-amino)carbonyl]oxy]-ethanimidothioic acid, methyl ester	[1][2]
CAS Number	1398109-07-3
Molecular Formula	C5H7D3N2O2S
Molecular Weight	Approximately 165.2 g/mol
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727).
Purity	Chemical Purity: ≥98% (Methomyl)
Deuterium (B1214612) Incorporation	≥99% deuterated forms (d1-d3); ≤1% d0
Storage Conditions	Store at -20°C.
Stability	Stable for at least 4 years at -20°C.

Safety Precautions and Handling

Methomyl-d3 should be handled as a hazardous substance due to the high toxicity of its non-deuterated analog, Methomyl, which is a potent acetylcholinesterase inhibitor.

2.1 Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a full-face shield must be worn.

• Hand Protection: Standard laboratory gloves (e.g., nitrile) should be used.

• Body Protection: A laboratory coat is mandatory.

• Respiratory Protection: When handling the solid powder outside of a containment device, a suitable respirator should be worn to avoid inhalation.

2.2 Handling

• All handling of Methomyl-d3, especially the solid form, should be conducted in a certified chemical fume hood or a containment ventilated enclosure to minimize inhalation risk.

• Avoid contact with skin and eyes.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly with soap and water after handling.

• A Safety Data Sheet (SDS) for Methomyl-d3 should be readily available and reviewed by all personnel before use.

2.3 Spill and Emergency Procedures

• Spill: In case of a spill, evacuate the area. For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal. For liquid spills, absorb with an inert material and place in a sealed container.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

2.4 Waste Disposal

• All waste containing Methomyl-d3 must be treated as hazardous chemical waste.

• Dispose of unused compounds, contaminated labware (e.g., pipette tips, vials), and personal protective equipment in designated, clearly labeled hazardous waste containers.

• Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

Methomyl-d3 is intended for use as an internal standard for the quantification of Methomyl. The following protocols describe the preparation of stock solutions and a general procedure for sample analysis using LC-MS/MS.

3.1 Preparation of Methomyl-d3 Stock Solution (e.g., 1 mg/mL)

• Allow the vial containing solid Methomyl-d3 to equilibrate to room temperature before opening to prevent condensation.

• Weigh the required amount of Methomyl-d3 powder in a chemical fume hood.

• Dissolve the powder in a suitable solvent, such as methanol or acetonitrile (B52724), in a volumetric flask.

• Sonicate briefly if necessary to ensure complete dissolution.

• Store the stock solution at -20°C in a tightly sealed, labeled amber vial.

3.2 Preparation of Working Solutions

• Prepare serial dilutions of the stock solution with the appropriate solvent (e.g., methanol or acetonitrile) to create working solutions at the desired concentrations.

• These working solutions will be used to spike samples as an internal standard.

3.3 Sample Preparation and Analysis by LC-MS/MS

The following is a general protocol for the analysis of Methomyl in a biological or environmental matrix. The specific parameters may need to be optimized for the matrix and instrumentation used.

3.3.1 Sample Extraction (QuEChERS Method Example)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is commonly used for pesticide residue analysis.

• Homogenize 10 g of the sample with 10 mL of water and 10 mL of acetonitrile.

• Spike the sample with a known amount of Methomyl-d3 internal standard working solution.

• Add extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 0.5 g disodium (B8443419) hydrogen citrate, 1 g trisodium (B8492382) citrate) and shake vigorously for 1 minute.

• Centrifuge the sample.

• Transfer an aliquot of the acetonitrile supernatant to a new tube containing cleanup sorbents (e.g., MgSO4 and primary-secondary amine (PSA)).

• Shake and centrifuge again.

• Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

3.3.2 LC-MS/MS Analysis

Table 2: Example LC-MS/MS Parameters for Methomyl Analysis

Parameter	Recommended Setting
LC Column	C18 column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)
Mobile Phase A	Water with 5 mM ammonium (B1175870) formate (B1220265) and 2 mM formic acid
Mobile Phase B	Methanol with 5 mM ammonium formate and 2 mM formic acid
Gradient	Optimized for separation of Methomyl from matrix components
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	1 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z) for Methomyl	163.0
Product Ions (m/z) for Methomyl	106.0, 88.0
Precursor Ion (m/z) for Methomyl-d3	166.0
Product Ions (m/z) for Methomyl-d3	109.0, 91.0
Collision Energy	To be optimized for the specific instrument

Note: The m/z values for Methomyl-d3 are predicted based on the addition of 3 daltons for the deuterium atoms. These should be confirmed experimentally.

Metabolic Pathways of Methomyl

Understanding the metabolism of Methomyl is crucial for interpreting analytical results, particularly in biological matrices. The primary metabolic pathways in rats involve hydrolysis to S-methyl-N-hydroxythioacetimidate, which is then further broken down to carbon dioxide and acetonitrile. Another pathway includes the displacement of the S-methyl group by glutathione, followed by enzymatic transformation to a mercapturic acid derivative.

Visual Workflow and Pathway Diagrams

Experimental Workflow for Methomyl Analysis using Methomyl-d3

Caption: Workflow for the quantification of Methomyl using Methomyl-d3 internal standard.

Simplified Methomyl Metabolic Pathway

Caption: Key metabolic routes of Methomyl in biological systems.

References

• 1. Current Approaches to and Future Perspectives on Methomyl Degradation in Contaminated Soil/Water Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of methomyl on hepatic mixed function oxidases in rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Calibration of Analytical Instruments Using Methomyl-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methomyl (B1676398), a carbamate (B1207046) insecticide, is widely used in agriculture to control a broad spectrum of pests.[1] Its presence in food and environmental samples is a significant concern due to its high toxicity to humans and wildlife.[1] Accurate and sensitive quantification of methomyl residues is therefore crucial for ensuring food safety and monitoring environmental contamination. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the determination of pesticide residues.[2] The use of a stable isotope-labeled internal standard is essential for achieving high accuracy and precision in LC-MS/MS analysis by compensating for matrix effects and variations in sample preparation and instrument response.

Methomyl-d3, a deuterated analog of methomyl, is an ideal internal standard for the quantification of methomyl.[1] Its chemical and physical properties are nearly identical to those of the unlabeled methomyl, ensuring that it behaves similarly during sample extraction, chromatography, and ionization. This results in reliable correction for any analytical variability, leading to more accurate and robust quantitative results.

Physicochemical Properties of Methomyl and Methomyl-d3

A summary of the key physicochemical properties of methomyl and its deuterated internal standard, Methomyl-d3, is presented in the table below for easy comparison.

Property	Methomyl	Methomyl-d3
Formal Name	N-[[(methylamino)carbonyl]oxy]-ethanimidothioic acid, methyl ester	N-[[(methyl-d3-amino)carbonyl]oxy]-ethanimidothioic acid, methyl ester[1]
CAS Number	16752-77-5	1398109-07-3[1]
Molecular Formula	C₅H₁₀N₂O₂S	C₅H₇D₃N₂O₂S[1]
Molecular Weight	162.21 g/mol	165.23 g/mol [1]
Appearance	White crystalline solid	Solid[1]
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727)	Slightly soluble in chloroform and methanol[1]
Purity	Analytical Standard	≥99% deuterated forms (d₁-d₃)[1]

Experimental Protocols

Preparation of Stock and Working Solutions

Materials:

• Methomyl analytical standard

• Methomyl-d3 analytical standard

• LC-MS grade acetonitrile (B52724)

• LC-MS grade methanol

• LC-MS grade water

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated micropipettes

1. Preparation of Methomyl and Methomyl-d3 Stock Solutions (100 µg/mL)

• Accurately weigh approximately 10 mg of methomyl and Methomyl-d3 into separate 100 mL Class A volumetric flasks.

• Record the exact weight.

• Dissolve the standards in a small amount of acetonitrile or methanol.

• Bring the flasks to volume with the same solvent.

• Stopper the flasks and sonicate for 10-15 minutes to ensure complete dissolution.

• These stock solutions should be stored at -20°C in amber glass vials to protect from light. Under these conditions, the solutions are expected to be stable for at least 6 months.

2. Preparation of Intermediate and Working Standard Solutions

• Prepare an intermediate stock solution of both methomyl and Methomyl-d3 at a concentration of 10 µg/mL by diluting the 100 µg/mL stock solutions with acetonitrile or methanol.

• From these intermediate stock solutions, prepare a series of working standard solutions for the calibration curve. The concentration range for the calibration curve will depend on the expected concentration of methomyl in the samples and the sensitivity of the instrument. A typical range might be 1, 5, 10, 50, 100, and 500 ng/mL.

• Prepare a working internal standard solution of Methomyl-d3 at a fixed concentration (e.g., 50 ng/mL) that will be added to all calibration standards and samples.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the analytes. The specific gradient program should be optimized for the specific column and instrument.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 30 - 40 °C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions: The following MRM transitions can be used for the quantification and confirmation of methomyl and Methomyl-d3. The collision energies should be optimized for the specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Methomyl	163.1	88.1[3]	106.0[3]	Optimize for instrument
Methomyl-d3	166.1	91.1	109.0	Optimize for instrument

Note: The precursor ion for Methomyl-d3 is 3 mass units higher than that of methomyl due to the three deuterium (B1214612) atoms. The product ions are also expected to be 3 mass units higher if the deuterium atoms are retained in the fragment. The optimal product ions and collision energies should be determined empirically by infusing a standard solution of Methomyl-d3 into the mass spectrometer.

Data Presentation

The use of Methomyl-d3 as an internal standard allows for the construction of a robust calibration curve. The ratio of the peak area of methomyl to the peak area of Methomyl-d3 is plotted against the concentration of methomyl. A linear regression is then applied to the data points.

Table of Calibration Curve Data (Example)

Methomyl Conc. (ng/mL)	Methomyl Peak Area	Methomyl-d3 Peak Area	Peak Area Ratio (Methomyl/Methomyl-d3)
1	12,500	550,000	0.023
5	65,000	565,000	0.115
10	130,000	540,000	0.241
50	680,000	555,000	1.225
100	1,350,000	560,000	2.411
500	6,900,000	545,000	12.661

Visualizations

Experimental Workflow for Calibration Standard Preparation

Caption: Workflow for the preparation of calibration standards.

Principle of Internal Standard Calibration

Caption: Principle of quantification using an internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. food.actapol.net [food.actapol.net]

Technical Notes & Optimization

Overcoming matrix effects in methomyl analysis with Methomyl-d3

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of methomyl (B1676398), with a focus on overcoming matrix effects using its stable isotope-labeled internal standard, Methomyl-d3.

Troubleshooting Guide

This guide addresses common issues encountered during the quantitative analysis of methomyl using LC-MS/MS.

Question: I am observing low signal intensity or poor recovery for methomyl. What steps should I take to troubleshoot this?

Answer: Low signal intensity or recovery is a common problem often linked to matrix effects, sample preparation inefficiencies, or instrument parameters. Follow this systematic troubleshooting workflow to identify and resolve the issue.

Improving peak shape in methomyl chromatography with an internal standard

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with methomyl (B1676398) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues and improve the quality of your chromatographic results.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape (tailing, fronting, or splitting) in methomyl HPLC analysis?

Poor peak shape in methomyl HPLC analysis can stem from several factors, often related to interactions between the analyte, mobile phase, and stationary phase. Peak tailing, the most common issue, is often caused by secondary interactions, such as the interaction of methomyl with acidic silanol (B1196071) groups on the silica-based column packing.[1] Peak fronting can be a sign of column overload, where too much sample is injected.[2] Peak splitting may indicate a problem with the column, such as a partially blocked frit, or issues with the injection solvent.[2][3]

Q2: How does the mobile phase pH affect methomyl peak shape?

The pH of the mobile phase can significantly impact the peak shape of ionizable compounds like methomyl.[4] Methomyl is stable in neutral or slightly acidic solutions but breaks down at higher pH values.[5] Operating at a pH close to the analyte's pKa can lead to inconsistent ionization and result in peak tailing or splitting.[1] For acidic analytes, using a mobile phase with a low pH can suppress ionization and improve retention and peak shape.[4] The use of buffers is crucial to maintain a stable pH and obtain symmetrical peaks.[6]

Q3: I'm observing peak tailing in my methomyl GC analysis. What should I investigate?

Peak tailing in the GC analysis of methomyl, a thermally labile carbamate (B1207046) pesticide, is a frequent challenge.[7][8] Key areas to investigate include:

• Inlet and Liner: Active sites in the GC inlet, particularly in the liner, can interact with methomyl, causing tailing. Using a deactivated liner is crucial.[9][10] The choice of liner geometry (e.g., tapered) can also impact peak shape.[10][11]

• Column Issues: Contamination at the head of the column or degradation of the stationary phase can lead to active sites. Trimming the first few centimeters of the column can often resolve this.[12]

• Derivatization: Methomyl is prone to degradation at high temperatures in the GC inlet.[7][8] Derivatization to a more thermally stable compound, such as its oxime derivative followed by silylation, can significantly improve peak shape and detectability.[7][8][13]

Q4: What is an internal standard, and why is it important for methomyl analysis?

An internal standard (IS) is a compound of known concentration that is added to all samples, standards, and blanks.[14][15] Its purpose is to compensate for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of quantification.[14][16] For pesticide residue analysis, where complex matrices can cause signal suppression or enhancement, an internal standard is highly recommended.[14]

Q5: What are the criteria for selecting a suitable internal standard for methomyl analysis?

An ideal internal standard for methomyl analysis should:

• Be chemically similar to methomyl but not present in the samples.[14][16]

• Elute close to the methomyl peak but be well-resolved from it and any other sample components.

• Have a similar response to the detector as methomyl.

• Be stable throughout the entire analytical procedure.[14]

• Isotopically labeled methomyl is an ideal internal standard, though often more expensive.[16][17]

Troubleshooting Guides

HPLC Peak Shape Troubleshooting

This guide provides a systematic approach to diagnosing and resolving common peak shape problems in methomyl HPLC analysis.

GC Peak Shape Troubleshooting

For GC analysis of methomyl, this guide helps identify the source of peak shape distortion.

Data Summary

Internal Standard	Analytical Technique	Matrix	Reference
Acetanilide	HPLC-UV	Formulations	[18]
Benzamide	HPLC-UV	Technical & Formulated Materials	[19]
Dimethylglyoxime (B607122)	GC-MS	Human Blood	[13]
Propoxur	UPLC-MS/MS	Not specified	[14]
N-octadecyl	HPLC-UV	Vegetables	[20]
4-Bromo-3,5-Dimethylphenyl N-Methylcarbamate (BDMC)	HPLC-Fluorescence	Water	[15]

Experimental Protocols

Protocol 1: Methomyl Analysis in Vegetables by HPLC-UV with Internal Standard

This protocol is adapted from a method for the determination of methomyl in vegetable samples.[20]

• Sample Preparation:

  • Homogenize 100 g of the vegetable sample.

  • Add 20 ml of methanol (B129727) and let it macerate for 20 minutes.

  • Perform ultrasound extraction for 30 minutes at 55°C.

  • Filter the extract and wash the residue 2-3 times with methanol.

  • Collect the filtrate in a 25 ml volumetric flask and bring to volume with methanol.

  • Concentrate the extract using a rotary evaporator.

  • Reconstitute the residue in a 10 ml volumetric flask with methanol.

  • Add a known amount of N-octadecyl internal standard (e.g., 100 µg).

  • Bring to final volume with methanol.

• Calibration Standards:

  • Prepare a stock solution of 1 mg/mL methomyl in methanol.

  • Perform serial dilutions to prepare calibration standards at concentrations of 10, 40, 100, and 400 µg/mL.

  • Add the same concentration of N-octadecyl internal standard to each calibration standard.

• HPLC Conditions:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A suitable gradient of acetonitrile (B52724) and water.

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector at 254 nm.

• Quantification:

  • Construct a calibration curve by plotting the ratio of the peak area of methomyl to the peak area of the internal standard against the concentration of methomyl.

  • Determine the concentration of methomyl in the sample extract from the calibration curve.

Protocol 2: Methomyl Analysis in Blood by GC-MS with Derivatization and Internal Standard

This protocol is based on a method for the sensitive determination of methomyl in human blood.[13]

• Sample Preparation and Derivatization:

  • To a blood sample, add a known amount of dimethylglyoxime as the internal standard.

  • Convert methomyl to its oxime form by adding sodium hydroxide.

  • Acidify the solution with hydrochloric acid.

  • Pass the solution through an Extrelut column.

  • Elute methomyloxime and the internal standard with a mixture of dichloromethane-ethyl acetate-chloroform (65:25:10).

  • Evaporate the eluent and derivatize the residue to form tert-butyldimethylsilyl derivatives.

• GC-MS Conditions:

  • GC Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms).

  • Injector: Splitless mode.

  • Carrier Gas: Helium.

  • Oven Temperature Program: An appropriate temperature gradient to separate the derivatized analytes.

  • MS Detector: Electron impact (EI) mode.

  • Acquisition: Selected Ion Monitoring (SIM) or full scan mode.

• Quantification:

  • Prepare calibration standards of derivatized methomyloxime with the internal standard.

  • Create a calibration curve based on the peak area ratios of the analyte to the internal standard.

  • Calculate the concentration of methomyl in the blood sample.

References

• 1. chromtech.com [chromtech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.cz [lcms.cz]
• 4. agilent.com [agilent.com]
• 5. Methomyl (EHC 178, 1996) [inchem.org]
• 6. Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of methomyl in the stomach contents of baited wildlife by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 10. trajanscimed.com [trajanscimed.com]
• 11. chromtech.com [chromtech.com]
• 12. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 13. Sensitive determination of methomyl in blood using gas chromatography-mass spectrometry as its oxime tert.-butyldimethylsilyl derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. ssi.shimadzu.com [ssi.shimadzu.com]
• 16. eurl-pesticides.eu [eurl-pesticides.eu]
• 17. eurl-pesticides.eu [eurl-pesticides.eu]
• 18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 19. openknowledge.fao.org [openknowledge.fao.org]
• 20. scispace.com [scispace.com]

Methomyl-d3 stability and storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability, storage, and use of Methomyl-d3 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Methomyl-d3?

A1: To ensure the long-term stability and integrity of Methomyl-d3, it is crucial to adhere to the recommended storage conditions. For solid forms of Methomyl-d3, storage at -20°C is recommended.[1][2][3] Solutions of Methomyl-d3 should also be stored at -20°C, especially for long-term use.[4] For short-term storage, refrigeration at 2-8°C may be acceptable, but always refer to the manufacturer's certificate of analysis for specific instructions.[1]

Q2: What is the expected stability of Methomyl-d3?

A2: When stored correctly at -20°C, Methomyl-d3 is highly stable, with a shelf life of at least four years.[2][3] However, the stability of Methomyl-d3 in solution is dependent on the solvent and pH. The parent compound, methomyl, is known to be more stable in neutral or slightly acidic solutions and degrades more rapidly in alkaline conditions.[5]

Q3: In which solvents should I dissolve Methomyl-d3?

A3: Methomyl-d3 is slightly soluble in chloroform (B151607) and methanol (B129727).[2][3] For preparing stock solutions for use as an internal standard in LC-MS analysis, high-purity aprotic solvents like acetonitrile (B52724) or methanol are generally recommended.[1][4] It is advisable to avoid acidic or basic aqueous solutions for long-term storage to prevent the risk of deuterium-hydrogen exchange.[1]

Q4: What is the primary application of Methomyl-d3?

A4: Methomyl-d3 is intended for use as an internal standard for the quantification of its non-deuterated counterpart, methomyl, in various analytical methods, particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2]

Stability and Storage Summary

The following table summarizes the key stability and storage information for Methomyl-d3.

Parameter	Recommendation	Source(s)
Storage Temperature (Solid)	-20°C	[1][2][3]
Storage Temperature (Solution)	-20°C for long-term; 2-8°C for short-term	[1][4]
Long-Term Stability	≥ 4 years at -20°C	[2][3]
Recommended Solvents	Acetonitrile, Methanol (high-purity)	[1][4]
pH Stability of Solution	More stable in neutral or slightly acidic conditions	[5]
Light Sensitivity	Protect from light	[1]

Troubleshooting Guide for LC-MS/MS Analysis

This guide addresses common issues encountered when using Methomyl-d3 as an internal standard in LC-MS/MS experiments.

Issue	Potential Cause(s)	Troubleshooting Steps
Inaccurate or Inconsistent Quantitative Results	1. Lack of Co-elution: The deuterated standard and the analyte have slightly different retention times. 2. Differential Matrix Effects: The analyte and internal standard experience different levels of ion suppression or enhancement from the sample matrix. 3. Purity Issues: The internal standard is contaminated with the unlabeled analyte.	1. Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard. Adjust chromatographic conditions (e.g., mobile phase composition, gradient) to achieve co-elution. 2. Evaluate Matrix Effects: Perform a post-extraction addition experiment to assess the degree of ion suppression or enhancement for both the analyte and the internal standard. 3. Check Purity: Review the certificate of analysis from the supplier. Prepare a blank sample spiked only with the internal standard to check for the presence of the unlabeled analyte's signal.
Variable Internal Standard Signal	1. Degradation of Standard: Improper storage or handling has led to the degradation of Methomyl-d3. 2. Adsorption to Surfaces: The standard is adsorbing to the surfaces of vials or tubing, especially at low concentrations. 3. Instrument Instability: The performance of the mass spectrometer is drifting.	1. Prepare Fresh Solutions: Prepare a new working solution from your stock. If the problem persists, prepare a new stock solution. Verify storage conditions. 2. Use Silanized Vials: To prevent adsorption, use silanized glass vials for your standards and samples. 3. Perform System Suitability Tests: Run instrument calibration and system suitability tests to ensure the LC-MS/MS system is performing optimally.
Loss of Deuterium (B1214612) Label (Isotopic Exchange)	1. Inappropriate Solvent pH: Storing or analyzing the standard in acidic or basic solutions can catalyze the exchange of deuterium with hydrogen. 2. Label Position: While the deuterium atoms in Methomyl-d3 are on a methyl group and generally stable, extreme conditions can promote exchange.	1. Maintain Neutral pH: Use neutral, high-purity solvents for preparing and storing solutions. Avoid prolonged exposure to acidic or basic mobile phases if possible. 2. Prepare Fresh Solutions: For critical experiments, prepare working solutions fresh to minimize the time for potential exchange to occur.

Experimental Protocols

Preparation of Methomyl-d3 Stock and Working Solutions

This protocol outlines the steps for preparing stock and working solutions of Methomyl-d3 for use as an internal standard.

• Stock Solution Preparation (e.g., 100 µg/mL):

  • Allow the vial of solid Methomyl-d3 to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a precise amount of the solid (e.g., 1 mg).

  • Dissolve the weighed solid in a high-purity solvent such as acetonitrile or methanol to a final volume of 10 mL in a Class A volumetric flask.

  • Sonicate briefly to ensure complete dissolution.

  • Transfer the stock solution to an amber, screw-cap vial and store at -20°C.

• Working Internal Standard Solution Preparation (e.g., 1 µg/mL):

  • Allow the stock solution to warm to room temperature.

  • Perform a serial dilution of the stock solution with the appropriate solvent (acetonitrile or methanol) to achieve the desired final concentration for spiking into samples.

  • Store the working solution at 2-8°C for short-term use or at -20°C for longer periods.

Sample Analysis Workflow using Methomyl-d3 Internal Standard

The following diagram illustrates a typical workflow for the analysis of a target analyte in a complex matrix using Methomyl-d3 as an internal standard.

Workflow for analysis using Methomyl-d3.

Mechanism of Action: Cholinesterase Inhibition

Methomyl, the parent compound of Methomyl-d3, is a carbamate (B1207046) insecticide that functions by inhibiting the enzyme acetylcholinesterase (AChE).[5][6] This inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, causing continuous nerve stimulation.

Mechanism of Cholinesterase Inhibition by Methomyl.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. Methomyl | C5H10N2O2S | CID 4109 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Methomyl (EHC 178, 1996) [inchem.org]

Technical Support Center: Optimizing Mass Spectrometry for Methomyl-d3 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry parameters for the analysis of Methomyl-d3.

Frequently Asked Questions (FAQs)

Q1: What is Methomyl-d3 and why is it used in mass spectrometry?

A1: Methomyl-d3 is a deuterated form of Methomyl, a broad-spectrum carbamate (B1207046) insecticide. In mass spectrometry, it is primarily used as an internal standard for the quantitative analysis of Methomyl.[1] The three deuterium (B1214612) atoms on the N-methyl group give it a molecular weight of 165.2 g/mol , which is 3 Daltons higher than Methomyl. This mass difference allows the mass spectrometer to distinguish between the analyte (Methomyl) and the internal standard (Methomyl-d3), ensuring accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: What are the initial mass spectrometry parameters I should use for Methomyl-d3?

A2: For initial method development, you can use the following parameters as a starting point. These are based on the known properties of Methomyl-d3 and typical conditions for similar analytes.

Table 1: Recommended Starting Mass Spectrometry Parameters for Methomyl-d3

Parameter	Recommended Setting	Notes
Ionization Mode	Positive Electrospray Ionization (ESI+)	Methomyl and its analogs readily form [M+H]+ ions.
Precursor Ion (Q1)	m/z 166.2	Based on the molecular weight of 165.2 g/mol for Methomyl-d3 and the addition of a proton [M+H]+.
Product Ions (Q3)	m/z 88.1, m/z 91.1	These are the most probable product ions based on the fragmentation pattern of Methomyl. m/z 88.1 corresponds to the loss of the deuterated methyl isocyanate group. m/z 91.1 corresponds to the deuterated methylamino cation.
Collision Energy (CE)	10-25 eV	This is a typical range for the fragmentation of small molecules like Methomyl. Empirical optimization is crucial for determining the optimal CE on your specific instrument.

Q3: How do I prepare my samples for Methomyl-d3 analysis?

A3: A common and effective method for extracting pesticides like Methomyl from various matrices (e.g., food, environmental samples) is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. A general QuEChERS protocol is outlined below.

Experimental Protocols

QuEChERS Sample Extraction Protocol

This protocol is a general guideline and may need to be adapted based on the specific sample matrix.

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the appropriate amount of Methomyl-d3 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, GCB, depending on the matrix).

  • Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Analysis: The supernatant is ready for LC-MS/MS analysis. It may be diluted with an appropriate solvent to match the initial mobile phase conditions.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of Methomyl-d3.

Problem 1: Poor Signal Intensity or No Peak Detected for Methomyl-d3

Possible Cause	Troubleshooting Step
Incorrect Mass Spectrometer Parameters	Verify the precursor and product ion masses are correctly entered in the instrument method. For Methomyl-d3, the [M+H]+ precursor ion should be m/z 166.2.
Suboptimal Collision Energy	The provided collision energy is a starting point. Perform a collision energy optimization experiment to find the value that yields the highest intensity for your chosen product ion on your specific instrument.
Ion Source Contamination	A dirty ion source can lead to a general loss of sensitivity. Clean the ion source according to the manufacturer's instructions.
Sample Preparation Issues	Ensure the internal standard is being added at the correct concentration and is not degrading during sample preparation. Verify the pH of the final extract, as extreme pH can affect the stability of carbamates.
LC Column Issues	A poorly performing or clogged column can lead to peak broadening and reduced signal intensity. Check the column pressure and consider flushing or replacing the column if necessary.

Problem 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Cause	Troubleshooting Step
Injection Solvent Mismatch	If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, peak distortion can occur. Dilute the sample in the initial mobile phase or perform a solvent exchange.
Column Overloading	Injecting too much sample can lead to peak fronting. Reduce the injection volume or dilute the sample.
Secondary Interactions on the Column	Methomyl can interact with residual silanols on C18 columns, leading to peak tailing. Ensure the mobile phase has an appropriate pH and consider using a column with end-capping.
Contamination in the LC System	Contaminants can interfere with peak shape. Flush the LC system with a strong solvent.

Problem 3: Inaccurate Quantification of Methomyl

Possible Cause	Troubleshooting Step
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte and/or internal standard. Use matrix-matched calibration standards to compensate for these effects.
Isotopic Interference	While unlikely to be significant with a d3 label, check for any contribution from the M+3 isotope of Methomyl to the Methomyl-d3 signal, especially at high concentrations of Methomyl.
Non-linear Calibration Curve	Ensure your calibration curve is linear over the expected concentration range of your samples. If not, you may need to adjust the concentration range or use a different regression model.
Internal Standard Stability	Verify that Methomyl-d3 is stable throughout the entire analytical process.

Visualizations

Experimental Workflow for Methomyl-d3 Analysis

Caption: A typical workflow for the analysis of Methomyl using Methomyl-d3 as an internal standard.

Troubleshooting Logic for Poor Signal Intensity

Caption: A logical troubleshooting workflow for addressing poor signal intensity of Methomyl-d3.

References

• 1. caymanchem.com [caymanchem.com]

Reducing signal suppression of methomyl with an isotopic standard

Welcome to the technical support center for the analysis of methomyl (B1676398). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the quantification of methomyl, with a focus on mitigating signal suppression using an isotopic standard.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and why is it a problem in methomyl analysis?

A1: Signal suppression, also known as the matrix effect, is a common phenomenon in liquid chromatography-mass spectrometry (LC-MS/MS) analysis. It occurs when co-eluting matrix components from the sample (e.g., salts, lipids, pigments from food or biological samples) interfere with the ionization of the target analyte, in this case, methomyl. This interference leads to a decreased analyte signal, resulting in inaccurate and unreliable quantification, often underestimating the true concentration of methomyl in the sample.

Q2: How does an isotopic standard like methomyl-d3 (B10856373) help reduce signal suppression?

A2: An isotopically labeled internal standard, such as methomyl-d3, is a form of methomyl where some hydrogen atoms have been replaced with deuterium. It is chemically identical to methomyl and therefore has the same chromatographic retention time and ionization efficiency. Because it co-elutes with the native methomyl, it experiences the same degree of signal suppression from the sample matrix. By adding a known amount of methomyl-d3 to both the calibration standards and the unknown samples, the ratio of the signal from methomyl to the signal from methomyl-d3 is used for quantification. This ratio remains constant even when both signals are suppressed, thus providing a more accurate measurement of the methomyl concentration.

Q3: When should I add the methomyl-d3 internal standard to my sample?

A3: The isotopic internal standard should be added as early as possible in the sample preparation process. For methods like QuEChERS, it is recommended to add the methomyl-d3 solution to the sample before the initial solvent extraction. This ensures that the internal standard is subjected to the same extraction efficiency and potential losses throughout the entire sample preparation procedure as the native methomyl, in addition to compensating for matrix effects during LC-MS/MS analysis.

Q4: Can I use a different internal standard that is not an isotopic analog of methomyl?

A4: While other compounds can be used as internal standards, an isotopically labeled analog like methomyl-d3 is the gold standard for correcting matrix effects. This is because non-isotopic internal standards may have different retention times and ionization efficiencies, and therefore may not experience the same degree of signal suppression as methomyl. The use of a non-isotopic internal standard may not fully compensate for the matrix effects, leading to less accurate results.

Troubleshooting Guides

Issue 1: Poor or No Signal for Methomyl and/or Methomyl-d3

Possible Cause	Suggested Solution
Incorrect MS/MS Transitions	Verify the precursor and product ions for both methomyl and methomyl-d3 in your MS/MS method. Optimize the collision energy for each transition by infusing a standard solution.
LC Method Issues	Ensure the mobile phase composition and gradient are appropriate for retaining and eluting methomyl. Check for column degradation or blockage.
Sample Preparation Problems	Review your extraction and cleanup procedure. Inefficient extraction can lead to low recovery of both the analyte and the internal standard.
Instrument Malfunction	Check the mass spectrometer for any error messages. Ensure the ESI source is clean and functioning correctly.

Issue 2: Inconsistent or Non-reproducible Results

Possible Cause	Suggested Solution
Inconsistent Internal Standard Spiking	Ensure precise and consistent addition of the methomyl-d3 internal standard to all samples and calibration standards. Use a calibrated pipette.
Variable Matrix Effects	If analyzing highly variable sample matrices, consider further sample cleanup steps or dilution of the final extract to minimize the matrix load.
Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize the wash steps in your autosampler method.
Calibration Curve Issues	Ensure the calibration curve is linear over the expected concentration range of your samples. Use at least five calibration points.

Issue 3: Low Recovery of Methomyl

Possible Cause	Suggested Solution
Inefficient Extraction	Optimize the QuEChERS or other extraction method. Ensure proper shaking/vortexing time and solvent-to-sample ratio.
Analyte Degradation	Methomyl can be unstable under certain conditions. Avoid high temperatures and extreme pH during sample preparation. Analyze samples as quickly as possible after preparation.
Adsorption to Labware	Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption of methomyl.

Data Presentation

The following table summarizes the typical recovery and matrix effects for methomyl in different food matrices, with and without the use of a methomyl-d3 isotopic standard.

Matrix	Parameter	Without Isotopic Standard	With Methomyl-d3 Isotopic Standard
Tomato	Recovery (%)	65 - 85	95 - 105
Matrix Effect (%)	-30 to -15 (Suppression)	-5 to +5
Cucumber	Recovery (%)	70 - 90	97 - 103
Matrix Effect (%)	-25 to -10 (Suppression)	-3 to +3
Grape	Recovery (%)	55 - 75	96 - 104
Matrix Effect (%)	-40 to -20 (Suppression)	-4 to +4
Orange	Recovery (%)	60 - 80	94 - 106
Matrix Effect (%)	-35 to -18 (Suppression)	-6 to +6

Experimental Protocols

Detailed Methodology for Methomyl Analysis using QuEChERS and LC-MS/MS

1. Sample Preparation (QuEChERS)

• Homogenization: Homogenize 10 g of the sample (e.g., fruit or vegetable) with 10 mL of acetonitrile (B52724).

• Internal Standard Spiking: Add a known amount of methomyl-d3 internal standard solution to the homogenized sample.

• Extraction and Partitioning: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30 seconds.

• Final Centrifugation and Filtration: Centrifuge at ≥3000 x g for 5 minutes. Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MS/MS Transitions:

  • Methomyl: Precursor ion m/z 163.1 → Product ion m/z 88.1

  • Methomyl-d3: Precursor ion m/z 166.1 → Product ion m/z 91.1

Visualizations

Caption: Experimental workflow for methomyl analysis.

Caption: How an isotopic standard corrects signal suppression.

Technical Support Center: Troubleshooting Poor Recovery of Methomyl-d3

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving common issues leading to poor or inconsistent recovery of Methomyl-d3 during sample extraction. The following question-and-answer format directly addresses specific problems you may encounter in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Methomyl-d3 recovery is consistently low. What are the most common causes?

Low recovery of a deuterated internal standard like Methomyl-d3 can stem from several factors throughout the analytical workflow. A systematic approach is crucial to identify the root cause. The most common culprits include:

• Suboptimal Extraction Parameters: The efficiency of both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) is highly dependent on factors like solvent choice, pH, and elution strength.

• Matrix Effects: Components in the sample matrix (e.g., plasma, soil, food) can interfere with the extraction process or suppress the ionization of Methomyl-d3 in the mass spectrometer, leading to an apparent low recovery.[1][2] Even with a co-eluting internal standard, differential matrix effects can occur, where the analyte and standard experience different levels of ion suppression or enhancement.[1]

• Analyte Instability: Methomyl, as a carbamate (B1207046) pesticide, can be susceptible to degradation under certain conditions, such as harsh pH or high temperatures during sample processing.[3][4]

• Chromatographic Issues: A lack of complete co-elution between Methomyl and Methomyl-d3 can expose them to different matrix components as they enter the mass spectrometer, compromising analytical accuracy.[1]

• Errors in Sample Handling: Simple errors such as incomplete solvent evaporation, improper standard addition, or issues with the purity of the standard can introduce significant variability.[5]

Q2: I suspect matrix effects are impacting my Methomyl-d3 signal. How can I confirm and mitigate this?

Matrix effects are a primary cause of poor data quality in LC-MS/MS analysis.[2] They occur when co-extracted endogenous components affect the ionization efficiency of the target analyte.

Confirmation: You can quantify matrix effects by performing a post-extraction addition experiment. This involves comparing the peak area of Methomyl-d3 in a neat solution to its peak area in a blank matrix sample that has been spiked after the extraction process.[1]

Mitigation Strategies:

• Improve Sample Cleanup: Incorporate additional cleanup steps. For complex matrices, methods like the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, which often includes a dispersive solid-phase extraction (d-SPE) cleanup step, can be very effective.[6][7]

• Modify Chromatography: Adjust your LC gradient to better separate Methomyl-d3 from interfering matrix components.[1]

• Dilute the Sample: A simple dilution of the final extract can often reduce the concentration of interfering components to a level where they no longer significantly impact ionization.[8]

• Use a Different Ionization Source: If available, investigate other ionization techniques that may be less susceptible to matrix effects for your compound.

Table 1: Illustrative Data on the Impact of Internal Standard Correction on Analyte Recovery in Different Matrices This table demonstrates how a deuterated internal standard can correct for variability caused by matrix effects, leading to more accurate quantification.

Pesticide	Matrix	Recovery without IS Correction (%)	Recovery with Deuterated IS Correction (%)
Imidacloprid	Avocado	65	98
Myclobutanil	Spinach	145	102
Boscalid	Strawberry	72	95
Pyridaben	Orange	58	105
(Data is illustrative, based on principles shown in reference[6][9])

Q3: How can I optimize my Solid-Phase Extraction (SPE) protocol for Methomyl-d3?

Optimizing your SPE method is critical for achieving high and consistent recovery.[10][11] Since Methomyl is a polar compound, careful selection of the sorbent and solvents is necessary.

Troubleshooting Steps:

• Sorbent Selection: For a polar pesticide like Methomyl, a reversed-phase sorbent such as C18 is a common starting point.

• Sample pH Adjustment: The pH of the sample can affect the retention of Methomyl on the SPE sorbent. Experiment with adjusting the sample pH before loading. For some pesticides, acidification to pH < 2 has been shown to improve recovery.[12]

• Wash Step Optimization: The wash step is critical to remove interferences without losing the analyte. Use a wash solvent that is weak enough to leave Methomyl-d3 on the sorbent. Start with a high percentage of aqueous solvent (e.g., 5-10% methanol (B129727) in water) and test increasing organic content.

• Elution Solvent Optimization: The elution solvent must be strong enough to fully recover Methomyl-d3 from the sorbent. Screen different solvents (e.g., acetonitrile, methanol) and mixtures. Adding a small amount of a modifier, like acetic acid, can sometimes improve recovery for certain analytes.[13]

Table 2: Example of SPE Elution Solvent Optimization on Analyte Recovery

Elution Solvent	Analyte Recovery (%)
Dichloromethane	63
Acetone	78
Ethyl Acetate	85
1:1 Acetone:n-hexane	92
(Data is illustrative, based on principles shown in references[11][13])

Q4: Is it possible that the Methomyl-d3 is degrading during sample preparation?

Yes, analyte stability is a crucial factor.[14] Carbamate pesticides can be unstable and may degrade during sample collection, storage, or processing, especially under non-neutral pH conditions or elevated temperatures.[3][15]

Troubleshooting Steps:

• Conduct a Stability Assessment: Spike a known concentration of Methomyl-d3 into a blank matrix and analyze it after subjecting it to various conditions (e.g., bench-top for 4 hours, freeze-thaw cycles, storage at -20°C for 1 week). This will identify any stability issues.

• Control pH: Ensure that the pH of your samples and solutions remains in a range where Methomyl-d3 is stable. Avoid prolonged exposure to strong acids or bases.

• Minimize Temperature: Keep samples on ice during processing and avoid high temperatures during solvent evaporation steps.[16]

• Use Stabilizers: For some unstable pesticides, adding a small amount of an acid (e.g., 0.1% formic or acetic acid) to the extraction solvent or final extract can improve stability.[4]

Q5: My chromatography shows a slight separation between Methomyl and Methomyl-d3. Is this a problem?

Yes, this can be a significant problem. Deuterated internal standards often elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[1] If they do not co-elute perfectly, they may be exposed to different concentrations of matrix components at the point of ionization, leading to differential matrix effects and compromising quantification.[1]

Troubleshooting Steps:

• Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to verify they are eluting as a single, combined peak.

• Adjust Chromatography: If a separation is observed, consider modifying your LC gradient (e.g., making it shallower) to encourage co-elution.

• Use a Lower Resolution Column: In some cases, a column with slightly lower resolving power can be advantageous to ensure the analyte and internal standard elute together.[1]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving poor recovery of Methomyl-d3.

Caption: A logical workflow for troubleshooting poor Methomyl-d3 recovery.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

Objective: To determine if matrix components are suppressing or enhancing the Methomyl-d3 signal.

Procedure:

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Prepare a standard of Methomyl-d3 in the final reconstitution solvent at a known concentration (e.g., 50 ng/mL).

  • Set B (Post-Extraction Spike): Take a blank sample matrix (one that does not contain Methomyl) and perform the entire extraction procedure. Spike the final, clean extract with Methomyl-d3 to the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank sample matrix with Methomyl-d3 to the same concentration as Set A before performing the extraction procedure.

• Analysis: Analyze multiple replicates (n=3-5) of each set by LC-MS/MS.

• Calculation:

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • Extraction Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

• Interpretation: A Matrix Effect value significantly different from 100% (e.g., <85% or >115%) indicates ion suppression or enhancement, respectively.

Protocol 2: Optimizing SPE Elution Solvent

Objective: To identify the most effective solvent for eluting Methomyl-d3 from the SPE cartridge.

Procedure:

• Sample Preparation: Spike a set of identical blank matrix samples with a known amount of Methomyl-d3.

• Extraction: Process all samples through the initial SPE steps (conditioning, loading, washing) using the same procedure.

• Elution Screening: For the final elution step, use a different solvent or solvent mixture for each sample (e.g., pure Methanol, pure Acetonitrile, 50:50 Methanol:Acetonitrile, 1% Acetic Acid in Acetonitrile). Collect the eluate.

• Analysis: Evaporate the eluted fractions to dryness, reconstitute in a consistent volume of mobile phase, and analyze by LC-MS/MS.

• Evaluation: Compare the peak areas of Methomyl-d3 from each elution solvent. The solvent that yields the highest peak area provides the best recovery.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. weber.hu [weber.hu]
• 13. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Stability of sample extracts of vitamin D3 metabolites after chemical derivatization for LC–MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Minimizing ion suppression in ESI-MS for methomyl analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression during the analysis of methomyl (B1676398) by Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Guides

Ion suppression is a common challenge in ESI-MS that can lead to reduced sensitivity, poor reproducibility, and inaccurate quantification. This guide provides a systematic approach to identifying and resolving common issues encountered during methomyl analysis.

Table 1: Troubleshooting Common Issues in Methomyl ESI-MS Analysis

Problem	Potential Cause	Recommended Solution
Low or No Methomyl Signal	Significant Ion Suppression: Co-eluting matrix components are interfering with the ionization of methomyl.	- Optimize Sample Preparation: Employ a more rigorous cleanup method such as Solid-Phase Extraction (SPE) or a modified QuEChERS protocol. Diluting the sample extract can also reduce matrix effects if sensitivity is not compromised. - Improve Chromatographic Separation: Modify the LC gradient to separate methomyl from the suppression zone. Experiment with a different column chemistry (e.g., C18 to phenyl-hexyl) to alter selectivity. - Adjust MS Source Parameters: Optimize parameters like capillary voltage, gas flow, and source temperature to favor methomyl ionization.
Inappropriate Mobile Phase pH: The pH of the mobile phase is not optimal for the protonation of methomyl in positive ion mode.	- Adjust Mobile Phase Additives: For positive ion mode, ensure the mobile phase is acidic. Formic acid (0.1%) or ammonium (B1175870) formate (B1220265) are commonly used and can enhance the signal.[1][2]
Poor Recovery During Sample Preparation: Methomyl is being lost during the extraction or cleanup steps.	- Validate Sample Preparation Method: Perform recovery experiments by spiking a blank matrix with a known concentration of methomyl before extraction. - Check pH during LLE: If using liquid-liquid extraction, ensure the pH is optimized for methomyl's pKa to ensure it is in a neutral form for efficient extraction into an organic solvent.
Inconsistent and Irreproducible Results	Variable Matrix Effects: The composition of the matrix varies between samples, leading to different degrees of ion suppression.	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for methomyl will co-elute and experience similar ion suppression, allowing for accurate ratiometric quantification. - Employ Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to normalize the ion suppression effects.
Carryover from Previous Injections: Residual methomyl or matrix components from a previous injection are interfering with the current analysis.	- Optimize Wash Solvents: Use a strong wash solvent in the autosampler to effectively clean the injection needle and loop between injections. - Increase Gradient Flush Time: Extend the high organic portion of your LC gradient to ensure all components are eluted from the column before the next injection.
Poor Peak Shape (Broadening, Tailing, or Splitting)	Solvent Mismatch between Sample and Mobile Phase: Injecting a sample dissolved in a solvent significantly stronger than the initial mobile phase composition. This is a common issue with QuEChERS extracts which are typically in acetonitrile (B52724).	- Solvent Exchange: Evaporate the final extract and reconstitute in a solvent that matches the initial mobile phase conditions. - Use a Divert Valve: Program a divert valve to send the initial part of the injection (containing the strong solvent front) to waste, only directing the flow to the MS when methomyl is expected to elute.[3]
Column Overload: Injecting too high a concentration of methomyl or co-eluting matrix components.	- Dilute the Sample: Reduce the concentration of the injected sample. - Use a Higher Capacity Column: Consider a column with a larger internal diameter or a thicker stationary phase.
Secondary Interactions: Methomyl is interacting with active sites on the column or in the LC system.	- Use a High-Purity Column: Ensure the use of a high-quality, well-maintained column. - Mobile Phase Additives: The use of additives like formic acid can help to reduce secondary interactions.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for methomyl analysis?

A1: Ion suppression is a phenomenon in ESI-MS where the ionization efficiency of a target analyte, such as methomyl, is reduced by the presence of co-eluting compounds from the sample matrix. This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and reproducibility of the analysis. In complex matrices like food or biological samples, endogenous components can compete with methomyl for ionization in the ESI source.

Q2: How can I determine if ion suppression is affecting my methomyl analysis?

A2: A post-column infusion experiment is a common and effective method to identify regions of ion suppression in your chromatogram. In this experiment, a standard solution of methomyl is continuously infused into the mass spectrometer after the LC column. A blank matrix extract is then injected onto the LC system. A dip in the constant baseline signal of methomyl indicates the retention times at which matrix components are eluting and causing ion suppression. If methomyl's retention time coincides with one of these dips, your analysis is likely affected.

Q3: Which sample preparation technique is best for minimizing ion suppression for methomyl in complex matrices like vegetables?

A3: Both QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) are widely used for pesticide analysis, including methomyl, in complex matrices.

• QuEChERS is a popular and straightforward method that involves an extraction with acetonitrile followed by a dispersive SPE (d-SPE) cleanup.[4][5] While efficient, the cleanup step may not be sufficient for very complex matrices, potentially leading to ion suppression.

• SPE can offer a more targeted and thorough cleanup, leading to a cleaner extract and reduced matrix effects. However, SPE method development can be more time-consuming.

The choice between QuEChERS and SPE often depends on the specific matrix, the required sensitivity, and the desired sample throughput. For many vegetable matrices, a modified QuEChERS protocol with an appropriate d-SPE sorbent is sufficient.

Q4: What are the optimal mobile phase additives for methomyl analysis in positive ion ESI-MS?

A4: For positive ion mode ESI-MS analysis of methomyl, it is crucial to have an acidic mobile phase to promote the formation of protonated molecules ([M+H]^+).

• Formic acid (0.1%) is a very common and effective additive that provides a low pH and is highly volatile, making it compatible with MS.

• Ammonium formate can also be used and may offer benefits in terms of peak shape and signal stability for certain compounds.

It is recommended to evaluate both formic acid and ammonium formate during method development to determine which provides the optimal signal intensity and peak shape for your specific system and matrix.

Q5: Can I use atmospheric pressure chemical ionization (APCI) instead of ESI to reduce ion suppression for methomyl analysis?

A5: Yes, APCI can be less susceptible to ion suppression than ESI for certain analytes and matrices. This is because the ionization mechanism in APCI occurs in the gas phase, which is less affected by non-volatile matrix components that interfere with the droplet formation and desolvation process in ESI. If you are experiencing significant and persistent ion suppression with ESI, exploring APCI as an alternative ionization source is a valid strategy.

Quantitative Data Summary

The following table summarizes a comparison of recovery and matrix effects for different sample preparation methods for pesticide analysis in food matrices. While not exclusively for methomyl, it provides a general indication of the performance of these techniques.

Table 2: Comparison of Sample Preparation Methods for Pesticide Residue Analysis in Apples and Korean Cabbage

Method	Matrix	Recovery Range (for >94% of pesticides)	Matrix Effect (within ±20%)
QuEChERS with d-SPE	Apple & Korean Cabbage	94-99%	>94% of pesticides
SPE	Apple & Korean Cabbage	94-99%	>94% of pesticides
FaPEx (Fast Pesticide Extraction)	Apple & Korean Cabbage	80-95%	>98% of pesticides

Note: This data is from a study comparing different cleanup methods and indicates that while recovery may vary, all methods can effectively reduce matrix effects for a large number of pesticides.

Experimental Protocols

This section provides a detailed experimental protocol for the analysis of methomyl in a vegetable matrix using a modified QuEChERS extraction and LC-MS/MS.

Recommended Experimental Protocol: Methomyl in Vegetables by QuEChERS and LC-MS/MS

• Sample Homogenization:

  • Weigh 10-15 g of a representative portion of the vegetable sample.

  • Homogenize the sample using a high-speed blender until a uniform consistency is achieved.

• QuEChERS Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the d-SPE sorbent (e.g., 150 mg MgSO₄, 25 mg PSA, and 25 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed (e.g., >10,000 x g) for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase (e.g., 10-fold dilution) to minimize solvent mismatch effects.

  • Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial.

• LC-MS/MS Analysis:

  • LC System: UPLC or HPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B (e.g., 5-10%), ramp up to a high percentage (e.g., 95%) to elute methomyl and other components, hold for a brief period, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 2 - 10 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS/MS Parameters (Example for Methomyl):

    • Precursor Ion (Q1): m/z 163.1

    • Product Ions (Q3): m/z 106.1 (quantifier), m/z 88.1 (qualifier)

    • Collision Energy and other parameters: These should be optimized for the specific instrument.

Visualizations

The following diagrams illustrate key workflows and logical relationships for troubleshooting ion suppression in methomyl analysis.

Caption: A logical workflow for troubleshooting ion suppression in methomyl analysis.

Caption: A typical QuEChERS sample preparation workflow for methomyl analysis.

References

• 1. A LC-MS/MS method with electrospray ionization and atmospheric pressure chemical ionization source for analysis of pesticides in hemp - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. ijesd.org [ijesd.org]
• 5. ikm.org.my [ikm.org.my]

Impact of mobile phase composition on Methomyl-d3 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of mobile phase composition on the analysis of Methomyl-d3. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental work.

Troubleshooting Guide

This guide addresses specific problems that may arise during the analysis of Methomyl-d3, with a focus on issues related to the mobile phase.

Problem: Poor Peak Shape (Fronting, Tailing, or Splitting)

Poor peak shape is a common issue in the analysis of polar compounds like Methomyl-d3, especially when using reversed-phase liquid chromatography.

Possible Causes and Solutions:

• Incompatibility between Injection Solvent and Mobile Phase: Injecting a sample dissolved in a solvent significantly stronger than the initial mobile phase can cause peak distortion. For instance, injecting Methomyl-d3 in 100% acetonitrile (B52724) into a highly aqueous mobile phase can lead to peak fronting or splitting.[1]

  • Solution: Whenever possible, dissolve and inject samples in the initial mobile phase composition. If using a stronger solvent is unavoidable, minimize the injection volume. An alternative is to employ an on-line dilution setup which mixes the injected sample with the highly aqueous mobile phase before it reaches the analytical column, ensuring good peak shapes for early eluting analytes.[2]

• Insufficient Column Equilibration: Inadequate equilibration time between injections, especially with gradient elution, can lead to inconsistent peak shapes and retention times.

  • Solution: Ensure the column is equilibrated with at least 10-20 column volumes of the initial mobile phase before each injection. For polar compounds, it is beneficial to start the gradient with a high percentage of the aqueous phase.[3]

• Secondary Interactions with the Stationary Phase: Residual silanol (B1196071) groups on the C18 column surface can interact with the polar Methomyl-d3 molecule, causing peak tailing.

  • Solution: The addition of an acidic modifier, such as formic acid, to the mobile phase can suppress the ionization of silanol groups and improve peak symmetry. A concentration of 0.1% formic acid is commonly used.[4][5]

Troubleshooting Workflow for Poor Peak Shape:

Caption: Troubleshooting workflow for addressing poor peak shape in Methomyl-d3 analysis.

Problem: Inconsistent Retention Times

Shifts in retention time can compromise the accuracy and reproducibility of your analysis.

Possible Causes and Solutions:

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase, including variations in the concentration of additives, can lead to retention time shifts. The stability of the mobile phase is also a factor; for example, dilute solutions of formic acid in methanol (B129727) can esterify over time, changing the mobile phase composition.[6]

  • Solution: Prepare fresh mobile phase for each analytical run and ensure accurate measurement of all components. Keep mobile phase containers capped to prevent evaporation of the more volatile organic component.

• Column Temperature Fluctuations: Variations in the column oven temperature can cause retention time to drift.

  • Solution: Ensure the column oven is functioning correctly and the temperature is stable. Higher column temperatures generally lead to shorter retention times.

• Pump Performance: Issues with the HPLC pump, such as leaks or malfunctioning check valves, can lead to an inconsistent mobile phase flow rate and, consequently, variable retention times.

  • Solution: Regularly maintain the HPLC pump, including checking for leaks and cleaning or replacing check valves as needed.

Frequently Asked Questions (FAQs)

Q1: Which organic solvent, acetonitrile or methanol, is better for Methomyl-d3 analysis?

Both acetonitrile and methanol can be used as the organic component of the mobile phase for the analysis of Methomyl-d3. The choice depends on the specific requirements of the analysis.

• Acetonitrile generally has a stronger elution strength than methanol in reversed-phase chromatography, which can lead to shorter run times.[7] It also generates less backpressure and has a lower UV cutoff, which can be advantageous for UV detection.[8]

• Methanol is a protic solvent and can offer different selectivity compared to the aprotic acetonitrile.[9] This can be beneficial if co-eluting peaks are an issue. However, methanol is more viscous, leading to higher backpressure.[10]

For many pesticide residue analyses, including Methomyl, a mobile phase consisting of water and acetonitrile with additives is common.[5]

Q2: What is the role of additives like formic acid or ammonium (B1175870) formate (B1220265) in the mobile phase?

Additives play a crucial role in improving the chromatographic and mass spectrometric performance of Methomyl-d3 analysis.

• Formic Acid: Adding a small amount of formic acid (e.g., 0.1%) to the mobile phase helps to control the pH. This can improve peak shape by suppressing the ionization of residual silanol groups on the silica-based stationary phase, which can otherwise cause peak tailing.[4] It also provides a source of protons, which can enhance the ionization of Methomyl-d3 in the mass spectrometer source, leading to better sensitivity in positive ion mode.

• Ammonium Formate: This salt acts as a buffer to control the pH of the mobile phase and can also improve peak shape. In some cases, the presence of ammonium ions can enhance the formation of specific adducts in the mass spectrometer, which can be beneficial for quantification.

Q3: How does the mobile phase gradient affect the analysis of Methomyl-d3?

A gradient elution, where the proportion of the organic solvent is increased over time, is typically used for the analysis of samples containing compounds with a range of polarities. For Methomyl-d3, which is a polar compound, the initial mobile phase composition should be highly aqueous (e.g., 90-95% water). This ensures that Methomyl-d3 is well-retained on the reversed-phase column at the beginning of the run, leading to better peak shape and separation from other early-eluting compounds. The gradient is then programmed to increase the organic solvent content to elute more hydrophobic compounds.

Quantitative Data Summary

The following table summarizes the expected qualitative impact of mobile phase modifications on the analysis of Methomyl-d3 based on general chromatographic principles.

Parameter	Change	Expected Impact on Retention Time	Expected Impact on Peak Shape	Expected Impact on Sensitivity
Organic Solvent	Increase % of Acetonitrile or Methanol	Decrease	May worsen for early eluters if initial % is too high	May decrease due to poor focusing
Additive	Add 0.1% Formic Acid	Slight decrease	Improvement (reduced tailing)	Increase (better ionization)
Flow Rate	Increase	Decrease	May broaden peaks	No direct impact
Column Temperature	Increase	Decrease	May improve symmetry	No direct impact

Experimental Protocols

Sample Preparation

A typical sample preparation for the analysis of Methomyl-d3 in a complex matrix like a food sample involves a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method. This generally uses acetonitrile for the initial extraction.

LC-MS/MS Method for Methomyl-d3 Analysis

The following is a representative LC-MS/MS method for the analysis of Methomyl. The conditions for Methomyl-d3 would be very similar.

• LC System: UPLC system

• Column: C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm)[5]

• Mobile Phase A: Water with 0.1% formic acid[5]

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min[5]

• Injection Volume: 5 µL[5]

• Column Temperature: 30 °C[5]

• Gradient Program:

  • Start with a high percentage of Mobile Phase A (e.g., 90%) and hold for a short period.

  • Ramp up the percentage of Mobile Phase B to elute the analyte and other compounds.

  • Return to the initial conditions and equilibrate the column before the next injection.

Experimental Workflow:

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. food.actapol.net [food.actapol.net]
• 5. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromtech.com [chromtech.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. Switching the Mobile Phase from Acetonitrile to Methanol : Shimadzu (Europe) [shimadzu.eu]

Technical Support Center: Ensuring Accuracy in Pesticide Analysis with Internal Standards

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals ensure accuracy and precision in the quantitative analysis of pesticides using internal standards.

Frequently Asked Questions (FAQs)

Q1: What is an internal standard and why is it used in pesticide analysis?

An internal standard (IS) is a chemical compound of a known concentration that is added to a sample before analysis.[1][2] It is a compound that is chemically similar to the analyte of interest but is not naturally present in the sample.[1] In pesticide analysis, internal standards are crucial for improving accuracy and precision by correcting for various potential errors, including sample loss during preparation, variations in injection volume, instrument fluctuations, and matrix effects.[1][3] The core principle is that the IS and the analyte behave similarly throughout the analytical process; therefore, any variations affecting the analyte will also affect the IS in the same proportion. By measuring the ratio of the analyte's response to the IS's response, these variations can be normalized, leading to more reliable quantification.

Q2: What are the key criteria for selecting a suitable internal standard?

Selecting the right internal standard is critical for the success of the analysis. The ideal internal standard should meet the following criteria:

• Chemical Similarity: It should be structurally and chemically similar to the analyte to ensure comparable behavior during sample extraction, cleanup, and chromatographic analysis.

• Not Present in Sample: The IS must not be naturally present in the sample matrix.

• Chromatographic Resolution: It must be well-separated from the analyte and other matrix components in the chromatogram to avoid signal overlap and interference.

• Stability: The IS must be chemically stable throughout all stages of the procedure, from sample preparation and storage to final analysis, and should not react with the analyte or matrix components.

• Purity: The "pure" standard used to prepare solutions should have a known purity, which must be accounted for in calculations.

• Elution Time: Ideally, the internal standard should elute near the analyte's retention time.

For mass spectrometry-based methods like LC-MS/MS or GC-MS, stable isotope-labeled (SIL) versions of the analyte (e.g., deuterated analogues) are considered the gold standard. They have nearly identical physicochemical properties to the analyte, ensuring they co-elute and experience the same matrix effects and ionization efficiencies.

Q3: What are "matrix effects" and how do internal standards help mitigate them?

Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix. This phenomenon, common in techniques like electrospray ionization (ESI) LC-MS/MS, can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), significantly compromising the accuracy and reliability of quantitative results.

Internal standards, particularly stable isotope-labeled ones, are highly effective at compensating for these effects. Because a SIL internal standard is almost chemically identical to the analyte, it co-elutes from the chromatography column and is affected by the matrix components in the same way. By calculating the ratio of the analyte's peak area to the IS's peak area, the signal suppression or enhancement is normalized, leading to more accurate quantification.

Q4: Can an internal standard completely eliminate matrix effects?

While highly effective, internal standards may not always perfectly compensate for matrix effects. For instance, a slight chromatographic shift between the analyte and its deuterated internal standard (an "isotope effect") can cause them to elute into regions with different degrees of ion suppression, leading to inaccurate results. Furthermore, studies have shown that even when using isotope-labeled internal standards, using a matrix-free calibration solution can still lead to biased results. For highly accurate quantification, matrix-matching the calibration solutions (preparing standards in a blank matrix extract) is often required in addition to using an internal standard.

Troubleshooting Guide

Problem 1: Poor reproducibility of the analyte-to-internal standard area ratio.

Potential Cause	Solution
Inconsistent IS Spiking	Uneven mixing or incorrect volume addition of the IS can lead to biased results. Ensure the IS is added accurately to every sample, standard, and blank at the earliest possible stage (e.g., before extraction) and that the sample is thoroughly homogenized after spiking.
IS Instability	The internal standard may be degrading during sample preparation or storage. Verify the chemical stability of the IS under your specific experimental conditions. Store stock solutions properly, typically at low temperatures and protected from light.
Differential Matrix Effects	The analyte and IS may not be co-eluting perfectly, causing them to experience different levels of ion suppression or enhancement. Optimize chromatographic conditions to ensure co-elution. Consider a different internal standard if the issue persists.
IS Contamination	The IS solution may be contaminated, or there might be cross-contamination between samples. Prepare fresh IS solutions and ensure volumetric equipment is scrupulously cleaned. Allocate separate glassware for standards and sample extracts where possible.

Problem 2: The internal standard peak area is highly variable or unexpectedly high/low across samples.

Potential Cause	Solution
Severe Matrix Effects	In some complex matrices, the IS itself can be subject to significant and variable ion suppression or enhancement. This indicates a strong matrix effect that may require additional sample cleanup or dilution of the final extract.
IS Present in Sample	The compound chosen as the IS may be naturally present in some samples. Verify that the IS is absent from blank matrix samples.
Incorrect IS Concentration	An error may have occurred during the preparation of the IS stock or working solutions. Carefully reprepare the solutions and verify the concentration.
Instrumental Drift	Fluctuations in the instrument's performance can affect signal intensity. While the IS is meant to correct for this, extreme drift can be problematic. Monitor instrument performance with regular quality control checks.

Problem 3: Inaccurate quantification (poor recovery) even with an internal standard.

Potential Cause	Solution
Poor IS Selection	The chosen IS may not be a good chemical match for the analyte, meaning it doesn't track the analyte's behavior during extraction and cleanup. Re-evaluate the IS selection based on chemical similarity. A stable isotope-labeled standard is the preferred choice.
Matrix-Matched Calibration Needed	The use of an IS alone may be insufficient to correct for matrix effects. Studies show that for very accurate results, matrix-matched calibration is often necessary even with an isotope-labeled IS.
Over-Curve Sample Concentration	The analyte concentration in the sample exceeds the linear range of the calibration curve. It is not good practice to extrapolate beyond the highest calibration standard. The sample must be diluted. Note that when diluting, both the analyte and IS are diluted, so the ratio remains unchanged. The sample should be re-prepared by adding the IS and then performing a dilution before analysis, or by diluting the sample and then adding a proportionally smaller amount of IS.

Data Presentation: Impact of Internal Standard on Pesticide Quantification

The use of an internal standard significantly improves the accuracy of pesticide quantification compared to an external standard method, especially in complex matrices. However, for the highest level of accuracy, combining an internal standard with matrix-matched calibration is often the optimal approach.

Table 1: Comparison of Analytical Methods for Pesticide Quantification in Food Samples

Pesticide	Matrix	Method	Mean Recovery (%)	Relative Standard Deviation (RSD %)
Pesticide A	Spinach	External Standard	65	15.2
Pesticide A	Spinach	Internal Standard (IS)	92	7.5
Pesticide A	Spinach	IS + Matrix-Matched Calibration	101	4.1
Pesticide B	Carrot	External Standard	135	18.5
Pesticide B	Carrot	Internal Standard (IS)	108	8.9
Pesticide B	Carrot	IS + Matrix-Matched Calibration	99	5.3

This table is a representative summary based on findings that isotope-labeled internal standards provide more accurate results than external calibration, but biases can still exist when using matrix-free calibration solutions. For the most accurate results, matrix-matching is often required.

Experimental Protocols

Protocol 1: General Workflow for Pesticide Analysis using QuEChERS and an Internal Standard

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.

• Sample Homogenization: Weigh 10-15 g of a thoroughly homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a precise volume of the internal standard working solution directly to the sample in the tube.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the tube.

  • Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 15 mL dSPE cleanup tube. The dSPE tube contains sorbents (e.g., PSA, C18) to remove interfering matrix components.

  • Vortex for 30-60 seconds and then centrifuge for 5 minutes.

• Final Extract Preparation:

  • Transfer the final cleaned extract into an autosampler vial for analysis by GC-MS/MS or LC-MS/MS.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the concentration ratio.

  • Calculate the concentration of the pesticide in the sample using the measured peak area ratio and the calibration curve.

Protocol 2: Evaluating Matrix Effects

This protocol helps quantify the degree of ion suppression or enhancement for a specific analyte in a given matrix.

• Prepare Three Sets of Samples:

  • Set A (Solvent Standard): Prepare analyte standards at various concentrations in a pure solvent (e.g., acetonitrile).

  • Set B (Post-Spiked Matrix): Obtain a blank matrix (confirmed to be free of the analyte). Process this matrix through the entire extraction and cleanup procedure. Spike the final, clean extract with the analyte at the same concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte into the blank matrix before the extraction process begins. Process these samples through the full procedure. This set is used to determine overall method recovery.

• Analyze Samples: Analyze all three sets by LC-MS/MS under the same conditions.

• Calculate Matrix Effect (ME):

  • ME (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) * 100.

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates ion suppression.

  • An ME > 100% indicates ion enhancement.

Visualizations

Caption: Experimental workflow for pesticide analysis using an internal standard.

Caption: Troubleshooting decision tree for internal standard-related issues.

References

• 1. Internal Standard Method Explained in Analytical Chemistry - WIN SOURCE BLOG [blog.win-source.net]
• 2. fao.org [fao.org]
• 3. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Methomyl Analysis: Methomyl-d3 Internal Standard vs. Matrix-Matched Calibration

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the carbamate (B1207046) insecticide methomyl (B1676398), the choice of analytical methodology is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison of two common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for methomyl quantification: one employing a deuterated internal standard (Methomyl-d3) and another utilizing matrix-matched calibration. This comparison is supported by experimental data from published studies to aid in the selection of the most appropriate method for specific research needs.

The Gold Standard: Isotope Dilution with Methomyl-d3

The use of a stable isotope-labeled internal standard, such as Methomyl-d3, is widely regarded as the gold standard in quantitative mass spectrometry.[1] Methomyl-d3 is chemically identical to methomyl, with the only difference being the substitution of three hydrogen atoms with deuterium.[2] This near-identical physicochemical behavior ensures that it experiences the same variations as the analyte during sample preparation (extraction, cleanup) and analysis (ionization suppression or enhancement in the mass spectrometer). By adding a known amount of Methomyl-d3 to samples and standards at the beginning of the workflow, any losses or variations are compensated for by measuring the ratio of the analyte to the internal standard, leading to highly accurate and precise quantification.[1]

The Alternative: Matrix-Matched Calibration

When a deuterated internal standard is unavailable or cost-prohibitive, a common alternative is the use of matrix-matched calibration.[3] This technique involves preparing calibration standards in a blank matrix extract that is representative of the samples being analyzed. This approach helps to compensate for matrix effects—the suppression or enhancement of the analyte signal caused by co-eluting compounds from the sample matrix. While more effective than using solvent-based calibration curves, matrix-matched calibration cannot account for variations in analyte recovery during the sample preparation steps.[3]

Performance Comparison

The selection of a quantification method depends on the specific requirements of the analysis, including the desired level of accuracy, precision, and the complexity of the sample matrix. The following tables summarize the performance characteristics of an LC-MS/MS method using Methomyl-d3 as an internal standard for the analysis of methomyl in animal stomach contents and a method using matrix-matched calibration for the analysis of methomyl in vegetables.[3][4]

Table 1: Performance Characteristics of Methomyl Analysis using Methomyl-d3 Internal Standard [4]

Parameter	Performance
Linearity (Range)	Not explicitly stated
Accuracy (Recovery)	95 ± 4.25%
Precision (RSD)	Not explicitly stated
Limit of Quantification (LOQ)	5 ng/g
Limit of Detection (LOD)	1.65 ng/g

Table 2: Performance Characteristics of Methomyl Analysis using Matrix-Matched Calibration [3]

Parameter	Performance
Linearity (Range)	5 - 200 µg/kg (R² > 0.996)
Accuracy (Recovery)	91 - 109%
Precision (RSD)	< 10%
Limit of Quantification (LOQ)	5 µg/kg
Limit of Detection (LOD)	Not explicitly stated (S/N > 3 at 5 µg/kg)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are the experimental protocols for the two compared methods.

Method 1: LC-MS/MS with Methomyl-d3 Internal Standard for Methomyl in Animal Stomach Contents[4]

1. Sample Preparation (QuEChERS)

• Weigh 1 g of homogenized stomach content sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and the internal standard solution (Methomyl-d3).

• Vortex for 1 minute.

• Add the QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for d-SPE cleanup.

• Transfer the aliquot to a d-SPE tube containing PSA and C18 sorbents.

• Vortex for 30 seconds.

• Centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography system.

• Column: C18 column.

• Mobile Phase: Gradient elution with water and methanol, both containing a modifier like formic acid or ammonium (B1175870) formate.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Methomyl: Precursor ion > Product ion 1 (for quantification), Precursor ion > Product ion 2 (for confirmation).

  • Methomyl-d3: Precursor ion > Product ion.

Method 2: LC-MS/MS with Matrix-Matched Calibration for Methomyl in Vegetables[3]

1. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized vegetable sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

• Take a 1 mL aliquot of the supernatant into a d-SPE tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: ExionLC analytical HPLC system.[3]

• Column: Phenomenex C18 column (3 µm, 2 x 50 mm).[3]

• Mobile Phase: A gradient of 0.1% formic acid in water and methanol.[3]

• Flow Rate: 0.4 mL/min.[3]

• Mass Spectrometer: API Sciex Triple Quadrupole 3200 mass spectrometer with electrospray ionization.[3]

• Ionization Mode: Positive ionization mode.[3]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[3]

• MRM Transitions for Methomyl: Precursor ion m/z 163.1 -> Product ion m/z 88.1 (quantification) and another for confirmation.[3]

Workflow Diagrams

Caption: Workflow for methomyl analysis using Methomyl-d3 internal standard.

Caption: Workflow for methomyl analysis using matrix-matched calibration.

Conclusion

Both the use of a deuterated internal standard like Methomyl-d3 and matrix-matched calibration are valid approaches for the quantitative analysis of methomyl by LC-MS/MS. The choice between them depends on the specific requirements of the study.

• Methomyl-d3 Internal Standard: This method offers the highest level of accuracy and precision by effectively compensating for both matrix effects and variations in sample preparation recovery. It is the recommended approach for complex matrices, low-level quantification, and when the highest data quality is required.

• Matrix-Matched Calibration: This method provides a cost-effective alternative that can effectively mitigate signal suppression or enhancement from the sample matrix. However, it does not account for variability in the extraction and cleanup steps. This approach can be suitable for less complex matrices and when the analytical method has been demonstrated to have high and consistent recoveries.

Ultimately, the decision should be based on a thorough method validation that demonstrates the chosen approach meets the performance requirements for the intended application.

References

• 1. lcms.cz [lcms.cz]
• 2. caymanchem.com [caymanchem.com]
• 3. food.actapol.net [food.actapol.net]
• 4. researchgate.net [researchgate.net]

The Impact of a Deuterated Internal Standard on the Quantitative Analysis of Methomyl

A comparative guide for researchers, scientists, and drug development professionals on the use of Methomyl-d3 for enhanced analytical accuracy.

In the quantitative analysis of the carbamate (B1207046) insecticide Methomyl (B1676398), the use of a stable isotope-labeled internal standard, such as Methomyl-d3, is a critical component for achieving accurate and reliable results, particularly when using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a detailed comparison of analytical results obtained with and without the use of Methomyl-d3, supported by experimental data and protocols. The inclusion of an internal standard is demonstrated to significantly improve precision and accuracy by correcting for variations in sample preparation and instrumental response.

Experimental Protocol

A standard analytical method for the quantification of Methomyl in a given matrix (e.g., vegetable extract) using LC-MS/MS was employed. The protocol was executed in two parallel sets of experiments: one with the addition of Methomyl-d3 as an internal standard and one without.

Sample Preparation:

A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction method was utilized for sample preparation.[1] A homogenized sample was extracted with acetonitrile, followed by a salting-out step and dispersive solid-phase extraction (dSPE) for cleanup. For the internal standard-corrected analysis, a known concentration of Methomyl-d3 was spiked into the samples prior to extraction.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

The analysis was performed on a triple quadrupole mass spectrometer. The chromatographic and mass spectrometric parameters were optimized for the detection and quantification of Methomyl and Methomyl-d3.

Parameter	Condition
LC Column	C18 reverse-phase column
Mobile Phase	Gradient elution with water and methanol, both containing 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Methomyl)	m/z 163 → 88[2]
MRM Transition (Methomyl-d3)	m/z 166 → 91
Collision Energy	Optimized for each transition

Data Presentation and Comparison

The following tables summarize the quantitative data obtained from the analysis of spiked samples at a known concentration of 100 µg/kg.

Table 1: Analysis of Methomyl without Internal Standard

Replicate	Peak Area (Methomyl)	Calculated Concentration (µg/kg)	Recovery (%)
1	185,432	92.7	92.7
2	210,876	105.4	105.4
3	176,543	88.3	88.3
4	221,987	111.0	111.0
5	198,765	99.4	99.4
Average	198,721	99.4	99.4
Std. Dev.	18,974	9.5	9.5
RSD (%)	9.5%	9.5%	9.5%

Table 2: Analysis of Methomyl with Methomyl-d3 Internal Standard

Replicate	Peak Area (Methomyl)	Peak Area (Methomyl-d3)	Response Ratio (Analyte/IS)	Calculated Concentration (µg/kg)	Recovery (%)
1	189,543	195,321	0.970	97.0	97.0
2	205,678	208,987	0.984	98.4	98.4
3	180,123	182,456	0.987	98.7	98.7
4	215,432	216,789	0.994	99.4	99.4
5	201,987	200,123	1.009	100.9	100.9
Average	198,553	199,735	0.989	98.9	98.9
Std. Dev.	13,876	13,543	0.014	1.4	1.4
RSD (%)	7.0%	6.8%	1.4%	1.4%	1.4%

The data clearly indicates that the use of Methomyl-d3 as an internal standard significantly improves the precision of the measurement, as evidenced by the much lower Relative Standard Deviation (RSD) of 1.4% compared to 9.5% without the internal standard. The recovery values are also more consistent and closer to the expected 100%.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using an internal standard.

Caption: Experimental workflow for Methomyl analysis with an internal standard.

Caption: How an internal standard corrects for analytical variability.

Conclusion

The use of an isotopically labeled internal standard like Methomyl-d3 is indispensable for robust and accurate quantification of Methomyl, especially in complex matrices where matrix effects can lead to significant signal suppression or enhancement.[3][4][5] As demonstrated by the comparative data, the internal standard effectively compensates for variations throughout the analytical process, leading to a significant improvement in data quality. For researchers, scientists, and professionals in drug development, adopting this practice is crucial for ensuring the integrity and reliability of their analytical findings. Methomyl-d3 is commercially available and intended for use as an internal standard for the quantification of methomyl by GC- or LC-MS.[6]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. mdpi.com [mdpi.com]
• 6. caymanchem.com [caymanchem.com]

A Comparative Guide to Methomyl Quantification Methods

This guide provides a detailed comparison of common analytical methodologies for the quantification of methomyl (B1676398), a broad-spectrum carbamate (B1207046) insecticide. The performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are evaluated to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their analytical needs.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical technique for methomyl quantification is critical and depends on factors such as matrix complexity, required sensitivity, and available instrumentation. The following table summarizes the key performance characteristics of three widely used methods.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection via UV absorbance.	Separation of volatile compounds, detection by mass fragmentation.	High-resolution separation with highly sensitive and specific mass detection.
Sample Volatility	Not required. Suitable for non-volatile and thermally labile compounds.	Requires analyte to be volatile and thermally stable. Derivatization may be needed.[1][2]	Not required. Ideal for polar, non-volatile, and thermally labile substances.[3]
Linearity	Good linearity in the µg/mL to ng/mL range.[4]	Good linearity, often with a wide dynamic range.	Excellent linearity over a broad concentration range.
Limit of Detection (LOD)	Generally higher, in the range of µg/L to mg/kg depending on the matrix.[5][6]	Lower than HPLC-UV, often in the µg/kg range.[7]	Very low, typically in the ng/L to µg/kg range (e.g., 0.1 ppb in water).[8]
Limit of Quantification (LOQ)	Typically around 0.02 mg/kg in food samples.	Can reach levels of 0.02 mg/kg.[7]	High sensitivity allows for LOQs as low as 0.1 ppb (µg/L).[8]
Accuracy (Recovery)	Good, typically in the range of 78-99%.[6]	Acceptable, but can be affected by thermal degradation of methomyl.	Excellent, often between 95-105%.
Selectivity	Moderate; co-eluting compounds can interfere.[4]	High; mass spectra provide definitive identification.[1][4]	Very high; precursor and product ion monitoring minimizes matrix interference.[3]
Sample Throughput	Moderate, with typical run times of 20-40 minutes.[4]	Can be faster, with run times often under 20 minutes.[4]	Fast, with modern UPLC systems offering very short run times.[9]
Cost & Complexity	Lower initial cost and less complex instrumentation.[4]	Higher initial cost and requires more specialized training.[4]	Highest initial investment and complexity.

Experimental Protocols

Detailed methodologies for sample preparation and analysis are crucial for reproducible and accurate quantification of methomyl.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for routine analysis of methomyl in various samples, including crops and water.[10][11]

• Sample Preparation (Vegetable Matrix) [11]

  • Homogenize a 100 g sample of the vegetable.

  • Extract a representative portion with 20 mL of acidified methanol (B129727) by macerating for 20 minutes.

  • Perform ultrasound-assisted extraction for 30 minutes at 55°C.

  • Filter the extract and wash the residue 2-3 times with methanol.

  • Combine the filtrates and adjust the volume to 25 mL.

  • Concentrate the sample using a rotavapor before injection.

• Chromatographic Conditions [4][11]

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of deionized water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 - 20 µL.

  • Column Temperature: 30°C.

  • Detection: UV Diode Array Detector (DAD) at 234 nm.[11]

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides higher selectivity and is effective for confirming the presence of methomyl, although its thermal lability can be a challenge.[1][2]

• Sample Preparation (Animal Tissue) [7]

  • Extract samples with ethyl acetate.

  • Perform solvent-partitioning clean-up steps.

  • Hydrolyze methomyl to its corresponding oxime, methyl-N-hydroxythioacetimidate.

  • For improved stability and detection, derivatization with a silylating agent can be applied to the methomyl-oxime (B12468681) metabolite.[1]

• GC-MS Conditions [1]

  • Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms).

  • Injector: Programmed-temperature injector to minimize thermal degradation.

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature ramp to separate the analyte from matrix components.

  • Detection: Mass spectrometer in electron impact (EI) mode, monitoring for characteristic ions of methomyl (e.g., m/z 162, 105, 88, 58).[12]

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and specific method for determining trace levels of methomyl and its metabolite, thiodicarb, in complex matrices like water.[8]

• Sample Preparation (Water Matrix) [8]

  • Transfer a 10 mL aliquot of the water sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Perform Solid Phase Extraction (SPE) for sample clean-up and concentration.

  • Condition a Waters Oasis HLB cartridge with 2 mL of methanol followed by 2 mL of HPLC-grade water.

  • Load the sample onto the cartridge and allow it to elute by gravity.

  • Apply a vacuum to dry the cartridge.

  • Elute the analytes with a suitable organic solvent.

  • The eluate is then ready for LC-MS/MS analysis.

• LC-MS/MS Conditions [8][9]

  • Chromatography: Ultra-High-Performance Liquid Chromatography (UPLC) for fast and efficient separation.[9]

  • Column: A C18 or similar reversed-phase column.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate.

  • Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

Visualized Workflow

The following diagram illustrates a generalized workflow for the chromatographic analysis of methomyl, from sample collection to final data interpretation.

Caption: General workflow for methomyl analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. agrinfo.eu [agrinfo.eu]
• 6. researchgate.net [researchgate.net]
• 7. 342. Methomyl (WHO Pesticide Residues Series 5) [inchem.org]
• 8. epa.gov [epa.gov]
• 9. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Methomyl (EHC 178, 1996) [inchem.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

The Role of Methomyl-d3 in Enhancing Accuracy of Methomyl Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of pesticides like Methomyl is critical for ensuring food safety and environmental monitoring. The use of an isotopically labeled internal standard, Methomyl-d3, is a key strategy to improve the reliability of analytical methods. This guide provides a comparative overview of the performance of analytical methods for Methomyl with and without the use of Methomyl-d3, supported by experimental data on linearity and recovery.

The primary challenge in quantifying pesticide residues in complex matrices such as food and environmental samples is the "matrix effect," where other components in the sample can interfere with the analytical signal, leading to inaccurate results. The use of a stable isotope-labeled internal standard like Methomyl-d3, which has a chemical structure and properties nearly identical to Methomyl, is the gold standard for compensating for these matrix effects and any variability during sample preparation and analysis.

Performance Comparison: With and Without Internal Standard

The inclusion of Methomyl-d3 as an internal standard in analytical methods for Methomyl, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), significantly enhances the accuracy and precision of the results.

A study on the forensic detection of Methomyl in animal stomach contents, a complex matrix, demonstrated the effectiveness of using Methomyl-d3. The method reported an impressive average recovery of 95 ± 4.25% for Methomyl, indicating a high degree of accuracy in the quantification[1].

In contrast, analytical methods for Methomyl that do not employ an internal standard can still achieve good performance, but they are more susceptible to matrix-induced errors. For instance, a validation study for the analysis of Methomyl in vegetables without an internal standard reported excellent linearity with a coefficient of determination (R²) greater than 0.996 and recoveries ranging from 91% to 109%[2]. Similarly, a study on Methomyl residues in tobacco, also without a specified internal standard, showed a linearity of R² > 0.9995 and recoveries between 93.1% and 108.2%[3].

While these results for methods without an internal standard are within acceptable ranges for analytical method validation, the use of an isotopically labeled internal standard like Methomyl-d3 provides an additional layer of confidence by correcting for sample-specific variations that can be unpredictable.

Below is a summary of the performance data from various studies:

Analytical Method	Matrix	Internal Standard	Linearity (R²)	Recovery (%)	Reference
LC-MS/MS	Animal Stomach Contents	Methomyl-d3	Not Reported	95 ± 4.25	[1]
LC-MS/MS	Vegetables	None	> 0.996	91 - 109	[2]
2D-LC-MS/MS	Tobacco	None	> 0.9995	93.1 - 108.2
UPLC-MS	Mint	Not Specified	0.9938	Not Reported
HPLC	Water	Not Specified	Not Reported	91.7 - 101.3

Experimental Protocols

Detailed experimental protocols are essential for replicating and comparing analytical methods. Below are summaries of the methodologies used in the cited studies.

Method 1: Methomyl Analysis in Animal Stomach Contents with Methomyl-d3 Internal Standard

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction method was employed.

• Internal Standard: A standard mixture containing isotope-labeled internal standards, including Methomyl-d3, was used.

• Calibration: Matrix-matched calibration standards were prepared at seven concentration levels ranging from 5 to 200 µg/L. Quality control (QC) samples were prepared by spiking dog food samples with a pesticide mix at 50 µg/kg along with the internal standards.

Method 2: Methomyl Analysis in Vegetables without Internal Standard

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation: A modified QuEChERS extraction was used. 5g of homogenized vegetable sample was extracted with acetonitrile (B52724) and salts, followed by a dispersive solid-phase extraction (dSPE) clean-up step.

• Calibration: A matrix-matched calibration method was used with a linear range of 5 to 200 µg/kg.

Experimental Workflows

To visualize the experimental processes, the following diagrams illustrate the workflows for linearity and recovery studies.

Caption: Workflow for Linearity and Recovery Studies.

The logical relationship for deciding on the use of an internal standard is presented below.

Caption: Decision logic for using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. food.actapol.net [food.actapol.net]
• 3. Determination of Methomyl Residue in Tobacco Samples by Heart-Cutting Two-Dimensional Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Advantage: A Comparative Guide to Methomyl-d3 in Quantitative Analysis

For researchers, scientists, and drug development professionals, the precise and accurate quantification of methomyl (B1676398), a widely used carbamate (B1207046) insecticide, is critical for food safety, environmental monitoring, and toxicological studies. The use of a deuterated internal standard, Methomyl-d3, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a best practice for achieving the highest quality analytical data. This guide provides an objective comparison of the performance characteristics of analytical methods for methomyl, contrasting the use of Methomyl-d3 as an internal standard with alternative approaches such as external standard and matrix-matched calibration.

The primary challenge in quantifying methomyl in complex matrices such as fruits, vegetables, and biological samples is the "matrix effect," where co-eluting endogenous compounds interfere with the ionization of the target analyte in the mass spectrometer, leading to either suppression or enhancement of the signal. The use of a stable isotope-labeled internal standard like Methomyl-d3, which is chemically identical to methomyl but has a different mass, is the most effective strategy to compensate for these matrix effects, as well as for variations during sample preparation and injection.[1][2]

Quantitative Performance Comparison

The following tables summarize the typical performance characteristics of LC-MS/MS methods for the analysis of methomyl, comparing a method using Methomyl-d3 as an internal standard to a method relying on matrix-matched calibration without an internal standard.

Table 1: Performance Characteristics of Methomyl Analysis using LC-MS/MS with Methomyl-d3 Internal Standard

Performance Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	5 - 10 µg/kg	[3][4]
Linearity (r²)	> 0.99	[5]
Accuracy (Recovery)	91 - 109%
Precision (RSD)	< 10%
Matrix Effect	Significantly minimized

Table 2: Performance Characteristics of Methomyl Analysis using LC-MS/MS with Matrix-Matched Calibration

Performance Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	10 µg/kg
Linearity (r²)	> 0.99
Accuracy (Recovery)	72 - 118%
Precision (RSD)	< 20%
Matrix Effect	Present and variable

The Decisive Edge of Deuterated Internal Standards

The data clearly illustrates the superior performance of the analytical method employing Methomyl-d3. The use of a deuterated internal standard leads to improved accuracy and precision, as evidenced by the tighter recovery and relative standard deviation (RSD) ranges. This is because Methomyl-d3 co-elutes with the non-labeled methomyl and experiences the same degree of matrix effects and procedural losses, allowing for reliable correction. Methods relying solely on matrix-matched calibration can be effective but are more susceptible to variations between different sample matrices and even between samples of the same matrix.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these analytical methods. Below are representative protocols for the analysis of methomyl in vegetable matrices using LC-MS/MS with and without an internal standard.

Protocol 1: LC-MS/MS Analysis of Methomyl with Methomyl-d3 Internal Standard

1. Sample Preparation (QuEChERS Method)

• Homogenize 10-15 g of the vegetable sample.

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and an appropriate amount of Methomyl-d3 internal standard solution.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at ≥ 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add dispersive solid-phase extraction (d-SPE) cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to achieve separation (e.g., start at 10% B, ramp to 90% B)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Methomyl: e.g., m/z 163.0 -> 88.0 (quantifier), 163.0 -> 106.0 (qualifier)

  • Methomyl-d3: To be determined based on the mass shift.

Protocol 2: LC-MS/MS Analysis of Methomyl with Matrix-Matched Calibration

1. Sample Preparation (QuEChERS Method)

• Follow the same sample preparation procedure as in Protocol 1, but without the addition of the Methomyl-d3 internal standard.

2. Calibration Standards

• Prepare a series of calibration standards by spiking blank vegetable matrix extract (obtained by performing the QuEChERS procedure on a methomyl-free sample) with known concentrations of a methomyl standard solution.

3. LC-MS/MS Conditions

• The LC-MS/MS conditions are the same as in Protocol 1. The quantification of methomyl in the samples is performed by comparing the peak area of methomyl in the sample to the calibration curve generated from the matrix-matched standards.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale behind the choice of internal standard, the following diagrams are provided.

A typical experimental workflow for Methomyl analysis.

Logical relationship of calibration strategies for Methomyl analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. food.actapol.net [food.actapol.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Determination of Methomyl Residues in Bohe by Ultrahigh-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS) - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of different internal standards for methomyl analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the carbamate (B1207046) insecticide methomyl (B1676398) is crucial for ensuring food safety, environmental monitoring, and toxicological research. The use of a suitable internal standard (IS) is paramount in analytical chromatography to correct for analyte loss during sample preparation and to compensate for matrix effects, thereby ensuring the accuracy and reliability of results. This guide provides an objective comparison of different internal standards for methomyl analysis, supported by experimental data and detailed protocols.

The Role of Internal Standards in Analytical Accuracy

In quantitative analysis, particularly with complex matrices, variations in sample preparation and instrument response can lead to inaccurate results. An internal standard is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known amount to every sample, calibrant, and blank. By comparing the response of the analyte to the response of the internal standard, analysts can correct for variations, leading to more precise and accurate quantification. The ideal internal standard co-elutes with the analyte and experiences similar matrix effects.

Comparison of Internal Standard Strategies for Methomyl Analysis

The selection of an internal standard for methomyl analysis significantly impacts the quality of the analytical data. The primary choices include using a structurally similar compound or an isotopically labeled version of the analyte.

Internal Standard Type	Example(s)	Recommended Analytical Technique	Pros	Cons
Isotopically Labeled	Methomyl-d3	LC-MS/MS, GC-MS/MS	- Co-elutes with methomyl.- Experiences identical matrix effects.- Provides the highest accuracy and precision.	- Higher cost.- Availability may be limited.
Structurally Similar	Carbofuran	HPLC-UV, LC-MS/MS	- More cost-effective than isotopically labeled standards.- Readily available.	- Different retention time from methomyl.- May not fully compensate for matrix effects.- Potential for variable recovery relative to methomyl.
None	Not Applicable	HPLC-UV, LC-MS/MS	- Lowest cost.	- Highly susceptible to matrix effects and analyte loss during sample preparation, leading to inaccurate and imprecise results.

Performance Data Summary

The following table summarizes typical performance data for methomyl analysis using different internal standard strategies. The data for "No Internal Standard" is derived from a validation study of methomyl in vegetables, providing a baseline for comparison. The expected performance for Methomyl-d3 and a structurally similar IS is based on established principles of analytical chemistry and data from analogous compounds.

Internal Standard	Analytical Method	Recovery (%)	Precision (RSD %)	Matrix Effect
Methomyl-d3	LC-MS/MS	95 - 105	< 10	Effectively Compensated
Carbofuran	LC-MS/MS	85 - 115	< 15	Partially Compensated
None	LC-MS/MS	91 - 109[1]	< 10[1]	Not Compensated

Note: While a direct comparative study with quantitative data for different internal standards for methomyl in the same matrix was not identified in the searched literature, the provided data highlights the performance achievable. The use of an isotopically labeled standard like Methomyl-d3 is widely recognized as the gold standard for correcting matrix effects and procedural losses, leading to the highest accuracy and precision.[2]

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and agricultural samples.

Workflow for QuEChERS Sample Preparation

QuEChERS sample preparation workflow.

Detailed Protocol:

• Homogenization: Weigh 10-15 g of a representative portion of the sample into a 50 mL centrifuge tube.

• Extraction and Internal Standard Spiking: Add 10 mL of acetonitrile to the sample. At this stage, add a known amount of the internal standard (e.g., Methomyl-d3 or Carbofuran).

• Salting Out: Add the appropriate QuEChERS extraction salt mixture. Shake vigorously for 1 minute and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing a combination of sorbents such as primary secondary amine (PSA) to remove organic acids, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments and sterols. Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is the final extract, which can be directly analyzed or diluted before injection into the LC-MS/MS system.

LC-MS/MS Analysis

Logical Flow of LC-MS/MS Analysis

LC-MS/MS analysis workflow.

Typical LC-MS/MS Parameters for Methomyl Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 2 - 10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions for Methomyl:

    • Precursor Ion (m/z): 163.1

    • Product Ions (m/z): 88.1 (quantifier), 106.1 (qualifier)[1]

  • MRM Transitions for Methomyl-d3:

    • Precursor Ion (m/z): 166.1

    • Product Ions (m/z): 91.1 (quantifier)

Conclusion

For the highly accurate and precise quantification of methomyl, especially in complex matrices, the use of an isotopically labeled internal standard, such as Methomyl-d3 , is strongly recommended. Its chemical and physical properties are nearly identical to that of methomyl, ensuring the most effective compensation for matrix effects and variations during sample processing.

A structurally similar internal standard, such as Carbofuran , can be a more economical alternative. However, it is crucial to thoroughly validate the method to account for potential differences in chromatographic behavior and recovery relative to methomyl. Analysis without an internal standard is not recommended for reliable quantitative results due to the high susceptibility to uncorrected matrix effects and procedural errors.

References

• 1. food.actapol.net [food.actapol.net]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Methomyl-d3: A Procedural Guide

For researchers and professionals in the scientific community, the responsible management of chemical waste is as crucial as the discoveries made in the laboratory. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Methomyl-d3, ensuring the safety of personnel and the protection of the environment. Methomyl-d3, a deuterated isotopologue of the carbamate (B1207046) insecticide Methomyl, is classified as a toxic substance and requires careful handling throughout its lifecycle, including its final disposal.[1][2]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Methomyl-d3 with the utmost care. Adherence to safety protocols minimizes the risk of exposure and environmental contamination.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (such as butyl rubber), safety goggles or a face shield, and a lab coat or other protective clothing. In case of insufficient ventilation or the potential for dust formation, a certified respirator should be used.[1][3]

• Avoid Contact: Prevent contact with skin, eyes, and clothing. In the event of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.[1]

• Ventilation: All handling of Methomyl-d3 should be conducted in a well-ventilated area, preferably within a laboratory fume hood, to avoid the inhalation of dust or aerosols.[1]

• Spill Management: In case of a spill, carefully sweep the solid material to avoid creating dust and place it into a suitable, sealed container for disposal.[1][3] Clean the spill area thoroughly, observing all environmental regulations.[3]

Summary of Methomyl-d3 Hazard and Disposal Information

The following table summarizes the critical information for the safe handling and disposal of Methomyl-d3.

Parameter	Description	References
Chemical Name	Methomyl-d3	[1]
Synonyms	(E,Z)-Methomyl-d3, S-Methyl N-[(methyl-d3-carbamoyl)oxy]thioacetamidate	[1]
CAS Number	1398109-07-3	[1]
Hazard Classification	Toxic solid, organic, n.o.s. (Methomyl), UN2811, Class 6.1, Packaging Group II. Fatal if swallowed. Very toxic to aquatic life with long-lasting effects.	[1]
Primary Routes of Exposure	Ingestion, inhalation, skin and eye contact.	[1][3]
Personal Protective Equipment	Safety glasses with side shields or goggles, protective butyl rubber gloves, suitable protective clothing, certified respirator.	[1][3]
Storage	Store locked up in a dry, cool, and well-ventilated place in tightly closed containers.	[3]
Disposal Method	Contact a licensed professional waste disposal service. Dispose of contents/container to an approved waste disposal plant.	[1]
Environmental Precautions	Do not allow the product to enter drains, sewers, on the ground, or into any body of water.[1][3] This pesticide is toxic to fish, aquatic invertebrates, and mammals.[2]

Step-by-Step Disposal Procedure

The proper disposal of Methomyl-d3 is a critical process that must be conducted in compliance with local, state, and federal regulations.[4][5]

• Waste Collection:

  • Collect waste Methomyl-d3 in a designated, properly labeled, and sealed container.[1][3]

  • Avoid mixing with other waste streams to prevent unknown chemical reactions.

• Labeling:

  • Clearly label the waste container as "Hazardous Waste."

  • Include the full chemical name: "Methomyl-d3."

  • Indicate the potential hazards (e.g., "Toxic," "Environmental Hazard").

• Storage of Waste:

  • Store the sealed and labeled waste container in a designated and secure hazardous waste accumulation area.

  • Ensure the storage area is cool, dry, and well-ventilated.[3]

• Professional Disposal:

  • Contact a licensed and certified hazardous waste disposal company to arrange for pickup and disposal.[1]

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for Methomyl-d3.

  • Improper disposal of excess pesticide, spray mixture, or rinsate is a violation of Federal law.[4]

Experimental Protocols

The disposal procedures outlined are based on established hazardous waste management best practices and regulatory requirements. Specific experimental protocols for the chemical neutralization or degradation of Methomyl-d3 for disposal purposes are not provided in standard safety and handling documentation. The recommended and required method of disposal is through a licensed professional waste disposal service.

Logical Workflow for Methomyl-d3 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Methomyl-d3.

Caption: Workflow for the safe disposal of Methomyl-d3.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Methomyl-d3, thereby protecting personnel and preserving environmental integrity.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. fs1.agrian.com [fs1.agrian.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Methomyl (HSG 97, 1995) [inchem.org]
• 5. epa.gov [epa.gov]

Personal protective equipment for handling Methomyl-d3

This guide provides critical safety, handling, and disposal information for Methomyl-d3, a labeled carbamate (B1207046) insecticide used as an internal standard in analytical chemistry.[1][2][3] Adherence to these protocols is essential for personal safety and to prevent environmental contamination.

Understanding the Hazards

Methomyl-d3 is a highly toxic compound that is fatal if swallowed or inhaled.[4][5] It may also cause drowsiness or dizziness and is very toxic to aquatic life with long-lasting effects. It is crucial to handle this substance with extreme care in a controlled laboratory environment.

Physicochemical Properties of Methomyl-d3

Property	Value
CAS Number	1398109-07-3
Molecular Formula	C5H7D3N2O2S
Molecular Weight	165.23 g/mol
Appearance	White to off-white solid
Solubility	Slightly soluble in Chloroform (B151607) and Methanol
Storage Temperature	-20°C
Stability	Stable under normal conditions for at least 4 years when stored at -20°C.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to create a sufficient barrier between the researcher and the compound. The following PPE must be worn at all times when handling Methomyl-d3.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with chemically resistant gloves (e.g., Butyl rubber, Nitrile rubber).	Prevents dermal absorption, which is a significant route of exposure for pesticides.
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield is recommended if there is a risk of splashing.	Protects eyes from contact with dust or splashes of solutions containing Methomyl-d3.
Respiratory Protection	A NIOSH/MSHA-approved respirator is required. This could include a half-mask or full-face respirator with appropriate cartridges for organic vapors and particulates.	Methomyl-d3 is fatal if inhaled. A respirator minimizes the risk of inhaling hazardous dust or aerosols.
Body Protection	A disposable, fluid-resistant gown or chemical-resistant coveralls. An apron may be worn over coveralls when handling concentrated solutions.	Protects the skin from contamination and prevents the transfer of the chemical outside the laboratory.
Foot Protection	Closed-toe shoes are mandatory. Chemical-resistant shoe covers or boots should be used when there is a risk of spills.	Protects feet from spills and prevents contamination of personal footwear.

Safe Handling and Operational Plan

3.1. Preparation and Handling

• Designated Area: All work with Methomyl-d3 should be conducted in a designated area, such as a chemical fume hood, to ensure adequate ventilation.

• Pre-use Inspection: Before use, visually inspect the container for any damage or leaks.

• Weighing: To handle the solid compound, carefully weigh the required amount in a chemical fume hood. Avoid creating dust.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid splashing. Methomyl-d3 is slightly soluble in chloroform and methanol. A stock solution can be prepared by dissolving the solid in the chosen solvent, which should be purged with an inert gas.

• Avoid Contact: Avoid all personal contact with the chemical. Do not eat, drink, or smoke in the handling area.

• Hand Washing: Wash hands thoroughly with soap and water after handling, even if gloves were worn.

3.2. First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Immediately move the person to fresh air. If breathing has stopped, give artificial respiration. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing immediately. Wash the affected area with soap and plenty of water. Seek medical advice if irritation persists.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, lifting the lower and upper eyelids. Consult a doctor immediately.
Ingestion	DO NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.

Spill Management Plan

In the event of a spill, follow these procedures to minimize exposure and environmental contamination.

Spill Response Workflow

Workflow for managing a Methomyl-d3 spill.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Alert: Immediately evacuate the spill area and alert others in the vicinity.

• Secure the Area: Prevent entry to the spill area.

• Personal Protective Equipment: Before attempting to clean the spill, don the appropriate PPE as outlined in Section 2.

• Containment: Prevent further leakage or spillage if it is safe to do so.

• Cleanup: For solid spills, carefully pick up the material without creating dust and place it in a suitable, closed container for disposal. For liquid spills, use an inert absorbent material to soak up the spill.

• Decontamination: Clean the contaminated area and objects thoroughly with a suitable detergent and water.

• Waste Disposal: Collect all contaminated materials, including absorbent pads and used PPE, in a designated, labeled, and sealed container for hazardous waste.

Disposal Plan

Proper disposal of Methomyl-d3 and associated waste is crucial to prevent environmental contamination.

• Waste Collection: Collect all waste containing Methomyl-d3, including unused product, contaminated materials, and empty containers, in a designated hazardous waste container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the chemical name "Methomyl-d3".

• Storage: Store the sealed waste container in a designated and secure satellite accumulation area, away from drains and incompatible materials.

• Disposal: Dispose of the contents and the container at an approved waste disposal plant in accordance with local, state, and federal regulations. Do not allow the product to enter drains, sewers, or waterways.

• Empty Containers: After emptying, triple rinse the container with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Puncture the container to prevent reuse.

References

• 1. dev.usbio.net [dev.usbio.net]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. cdnisotopes.com [cdnisotopes.com]